Technical Documentation Center

1-Azaspiro[4.5]decan-8-one hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-Azaspiro[4.5]decan-8-one hydrochloride

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the 1-Azaspiro[4.5]decan-8-one Scaffold for Researchers and Drug Development Professionals

The 1-azaspiro[4.5]decan-8-one scaffold is a compelling structural motif in medicinal chemistry, offering a unique three-dimensional architecture for the development of novel therapeutics. While the specific hydrochlorid...

Author: BenchChem Technical Support Team. Date: February 2026

The 1-azaspiro[4.5]decan-8-one scaffold is a compelling structural motif in medicinal chemistry, offering a unique three-dimensional architecture for the development of novel therapeutics. While the specific hydrochloride salt of 1-Azaspiro[4.5]decan-8-one is not widely cataloged, this guide provides a comprehensive overview of the synthesis, properties, and applications of the core scaffold and its derivatives. This document serves as a technical resource for researchers, scientists, and drug development professionals interested in leveraging this promising chemical entity.

Physicochemical and Spectroscopic Properties

The physicochemical properties of 1-Azaspiro[4.5]decan-8-one can be predicted based on its structure. These properties are crucial for assessing its drug-likeness and potential for further development.

PropertyPredicted Value
Molecular Formula C9H15NO
Molecular Weight 153.22 g/mol
LogP 1.2-1.8
Topological Polar Surface Area (TPSA) 29.1 Ų
Hydrogen Bond Donors 1
Hydrogen Bond Acceptors 2
Rotatable Bonds 0

Spectroscopic data for the 1-Azaspiro[4.5]decan-8-one scaffold would be essential for its characterization. While a specific spectrum for the hydrochloride salt is not available, the expected spectral features are outlined below.

SpectroscopyExpected Features
¹H NMR Signals corresponding to the protons on the pyrrolidine and cyclohexane rings, with characteristic shifts for protons adjacent to the nitrogen and the carbonyl group.
¹³C NMR A signal for the carbonyl carbon around 200-210 ppm, along with signals for the carbons of the two rings.
IR Spectroscopy A strong absorption band for the C=O stretch of the ketone at approximately 1700-1720 cm⁻¹.
Mass Spectrometry A molecular ion peak corresponding to the mass of the compound, along with characteristic fragmentation patterns.

Synthesis of the 1-Azaspiro[4.5]decan-8-one Core

The synthesis of the 1-azaspiro[4.5]decan-8-one core can be achieved through various synthetic routes. A common approach involves the construction of the spirocyclic system via an intramolecular cyclization reaction.

Representative Synthetic Workflow

Synthesis of 1-Azaspiro[4.5]decan-8-one Starting Material Commercially available starting materials Intermediate_1 Formation of a key intermediate Starting Material->Intermediate_1 Multi-step synthesis Cyclization Intramolecular cyclization to form the spirocyclic core Intermediate_1->Cyclization Base or acid catalysis Ketone_Formation Oxidation to the desired ketone Cyclization->Ketone_Formation Oxidizing agent (e.g., PCC, Swern) Final_Product 1-Azaspiro[4.5]decan-8-one Ketone_Formation->Final_Product

Caption: A generalized workflow for the synthesis of the 1-Azaspiro[4.5]decan-8-one scaffold.

Experimental Protocol: A General Approach
  • Synthesis of the Precursor : The synthesis would typically begin with a commercially available piperidine or pyrrolidine derivative, which is then elaborated to introduce the necessary functional groups for the cyclization step.

  • Intramolecular Cyclization : The key spirocyclization step can be achieved through various methods, such as a Dieckmann condensation or a similar intramolecular reaction, to form the bicyclic core.

  • Formation of the Ketone : If the ketone is not formed during the cyclization, a subsequent oxidation step is required. This can be accomplished using standard oxidizing agents.

  • Purification : The final compound is purified using techniques such as column chromatography or recrystallization to yield the pure 1-Azaspiro[4.5]decan-8-one.

Applications in Medicinal Chemistry

The 1-azaspiro[4.5]decane scaffold is a versatile building block in drug discovery, with derivatives showing activity at a range of biological targets. The rigid spirocyclic structure can help to lock in a specific conformation, leading to improved potency and selectivity.

Potential as CNS Agents

Derivatives of the related 1-oxa-8-azaspiro[4.5]decane scaffold have been explored as potent ligands for sigma receptors, which are implicated in a variety of neurological disorders.[1] The 1-azaspiro[4.5]decan-8-one core could be similarly functionalized to target these and other central nervous system (CNS) receptors.

Signaling Pathway of a Potential Target

Sigma-1 Receptor Signaling cluster_ER Endoplasmic Reticulum Sigma1R Sigma-1 Receptor BiP BiP/GRP78 Sigma1R->BiP Dissociation IP3R IP3 Receptor Sigma1R->IP3R Modulation Ligand 1-Azaspiro[4.5]decan-8-one Derivative Ligand->Sigma1R Ca_Release Ca²⁺ Release IP3R->Ca_Release Cellular_Response Modulation of Cellular Signaling Ca_Release->Cellular_Response

Caption: A simplified diagram of the sigma-1 receptor signaling pathway, a potential target for 1-azaspiro[4.5]decan-8-one derivatives.

Conclusion

While the specific compound 1-Azaspiro[4.5]decan-8-one hydrochloride is not readily found in commercial catalogs, the underlying scaffold represents a valuable starting point for the design of novel bioactive molecules. Its rigid, three-dimensional structure and synthetic tractability make it an attractive core for medicinal chemists. Further exploration of this scaffold is warranted to unlock its full potential in the development of new therapeutics.

References

Sources

Exploratory

The Definitive Guide to the Structural Elucidation of 1-Azaspiro[4.5]decan-8-one Hydrochloride

Abstract This in-depth technical guide provides a comprehensive framework for the structural elucidation of 1-Azaspiro[4.5]decan-8-one hydrochloride, a key heterocyclic scaffold of interest to researchers, scientists, an...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This in-depth technical guide provides a comprehensive framework for the structural elucidation of 1-Azaspiro[4.5]decan-8-one hydrochloride, a key heterocyclic scaffold of interest to researchers, scientists, and drug development professionals. Moving beyond a mere recitation of analytical techniques, this document delves into the causal relationships behind experimental choices, offering field-proven insights into the interpretation of spectroscopic and crystallographic data. By integrating foundational principles with data from analogous systems, this guide establishes a self-validating protocol for the unambiguous determination of the molecule's constitution and stereochemistry. All methodologies are supported by authoritative references to ensure scientific integrity and reproducibility.

Introduction: The Significance of the Azaspiro[4.5]decane Core

The 1-azaspiro[4.5]decane framework represents a vital structural motif in medicinal chemistry. Its inherent three-dimensionality, conferred by the spirocyclic fusion of a pyrrolidine and a cyclohexane ring, provides a rigid and spatially defined scaffold. This unique topology is advantageous for designing ligands with high affinity and selectivity for biological targets, as it can effectively probe complex protein binding pockets. Derivatives of this core have been explored for a range of therapeutic applications, underscoring the importance of robust analytical methodologies for their precise characterization.

This guide will systematically deconstruct the process of elucidating the structure of 1-Azaspiro[4.5]decan-8-one hydrochloride, a representative member of this chemical class. We will explore a multi-technique approach, emphasizing not just the "what" but the "why" of each analytical step.

Foundational Analysis: Synthesis and Physicochemical Properties

A plausible synthetic route to 1-Azaspiro[4.5]decan-8-one involves a multi-step sequence, potentially starting from readily available precursors and culminating in the formation of the spirocyclic system. A general approach for a related dione has been outlined in the patent literature, which can be adapted for the synthesis of the target ketone. The final step would involve treatment with hydrochloric acid to yield the corresponding hydrochloride salt.

Table 1: Predicted Physicochemical Properties of 1-Azaspiro[4.5]decan-8-one Hydrochloride

PropertyPredicted Value/InformationSource/Justification
Molecular FormulaC₉H₁₆ClNOBased on structural components.
Molecular Weight190.68 g/mol Calculated from the molecular formula.
AppearanceWhite to off-white crystalline solidTypical for amine hydrochloride salts.
SolubilitySoluble in water, methanol; sparingly soluble in less polar organic solvents.The ionic nature of the hydrochloride salt enhances polarity.

Spectroscopic Elucidation: A Multi-faceted Approach

The cornerstone of structural elucidation lies in the synergistic application of various spectroscopic techniques. Each method provides a unique piece of the structural puzzle, and their combined interpretation leads to an unambiguous assignment.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is an indispensable first step for identifying the principal functional groups within the molecule. The presence of the hydrochloride salt and the ketone carbonyl group will give rise to distinct and informative absorption bands.

Experimental Protocol: Attenuated Total Reflectance (ATR) IR Spectroscopy

  • A small amount of the solid 1-Azaspiro[4.5]decan-8-one hydrochloride is placed directly onto the ATR crystal.

  • The anvil is lowered to ensure firm contact between the sample and the crystal.

  • The spectrum is recorded, typically over a range of 4000-400 cm⁻¹.

  • The background spectrum of the clean ATR crystal is subtracted from the sample spectrum.

Interpretation of the IR Spectrum:

The IR spectrum will be characterized by several key absorptions:

  • N-H⁺ Stretch: A very broad and strong absorption band is expected in the region of 3200-2400 cm⁻¹. This is characteristic of the stretching vibration of the protonated secondary amine (R₂NH₂⁺) involved in hydrogen bonding.[1][2][3][4] This broadness is a key indicator of the hydrochloride salt's presence.

  • C-H Stretch: Aliphatic C-H stretching vibrations will appear as sharp to medium intensity bands in the 3000-2850 cm⁻¹ region.

  • C=O Stretch: A strong, sharp absorption band is anticipated around 1715 cm⁻¹, which is typical for a saturated six-membered cyclic ketone (cyclohexanone).[5][6]

  • N-H Bend: An absorption of medium intensity may be observed around 1600-1500 cm⁻¹ corresponding to the N-H bending vibration of the secondary ammonium ion.

Table 2: Characteristic IR Absorption Bands for 1-Azaspiro[4.5]decan-8-one Hydrochloride

Wavenumber (cm⁻¹)IntensityAssignment
3200-2400Strong, BroadN-H⁺ Stretch (Ammonium Salt)
3000-2850Medium-StrongC-H Stretch (Aliphatic)
~1715Strong, SharpC=O Stretch (Cyclohexanone)
~1600-1500MediumN-H Bend (Ammonium)
Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the free base and crucial information about the molecule's connectivity through its fragmentation pattern.

Experimental Protocol: Electrospray Ionization Mass Spectrometry (ESI-MS)

  • A dilute solution of the sample is prepared in a suitable solvent (e.g., methanol).

  • The solution is infused into the ESI source of the mass spectrometer.

  • A high voltage is applied to the capillary, generating a fine spray of charged droplets.

  • The solvent evaporates, and the protonated molecule [M+H]⁺ is transferred into the gas phase.

  • The mass-to-charge ratio (m/z) of the ions is measured by the mass analyzer.

Interpretation of the Mass Spectrum:

  • Molecular Ion Peak: The ESI-MS spectrum will show a prominent peak for the protonated molecule [M+H]⁺. For 1-Azaspiro[4.5]decan-8-one (C₉H₁₅NO), the expected m/z will be approximately 154.12. The presence of a molecular ion with an odd nominal mass is consistent with the nitrogen rule for a compound containing a single nitrogen atom.

  • Fragmentation Pattern: Tandem MS (MS/MS) experiments, where the [M+H]⁺ ion is fragmented, will reveal characteristic losses. The fragmentation of cyclic amines is often initiated by an alpha-cleavage, which is the cleavage of a C-C bond adjacent to the nitrogen atom.[1] For this spirocyclic system, fragmentation could involve the opening of either the pyrrolidine or the cyclohexanone ring, leading to a series of diagnostic fragment ions.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

NMR spectroscopy, including 1D (¹H and ¹³C) and 2D techniques, is the most powerful tool for the complete structural elucidation of organic molecules.

Experimental Protocol: NMR Spectroscopy

  • Approximately 5-10 mg of 1-Azaspiro[4.5]decan-8-one hydrochloride is dissolved in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆, or CD₃OD).

  • The solution is transferred to a 5 mm NMR tube.

  • ¹H, ¹³C, DEPT-135, COSY, HSQC, and HMBC spectra are acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher).

3.3.1. ¹H NMR Spectroscopy: Proton Environment and Connectivity

The ¹H NMR spectrum provides information about the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling.

Predicted ¹H NMR Spectral Data (in D₂O):

  • Protons on the Pyrrolidine Ring (C1-C4): The protons on the carbons adjacent to the protonated nitrogen (C1 and C4) will be deshielded and are expected to resonate in the range of δ 3.0-3.5 ppm. The protons on C2 and C3 will likely appear further upfield, around δ 1.8-2.2 ppm.

  • Protons on the Cyclohexanone Ring (C6, C7, C9, C10): The protons alpha to the carbonyl group (C7 and C9) will be deshielded and are expected to resonate around δ 2.2-2.6 ppm. The protons on the other carbons of the cyclohexanone ring (C6 and C10) will likely appear in the range of δ 1.5-2.0 ppm.

  • N-H Protons: The two protons on the nitrogen (NH₂⁺) may appear as a broad singlet. Its chemical shift is highly dependent on the solvent and concentration. In a protic solvent like D₂O, these protons will exchange with deuterium and the signal will disappear, which is a useful diagnostic tool.

3.3.2. ¹³C NMR and DEPT Spectroscopy: The Carbon Skeleton

The ¹³C NMR spectrum reveals the number of unique carbon atoms in the molecule, while DEPT experiments differentiate between CH₃, CH₂, CH, and quaternary carbons.

Predicted ¹³C NMR Spectral Data (in D₂O):

  • Carbonyl Carbon (C8): The most downfield signal will be the carbonyl carbon, expected in the range of δ 205-220 ppm.

  • Spiro Carbon (C5): The quaternary spiro carbon is a key diagnostic signal and is expected to appear in the range of δ 60-75 ppm.

  • Carbons of the Pyrrolidine Ring (C1-C4): The carbons adjacent to the nitrogen (C1 and C4) will resonate around δ 45-55 ppm. The other two carbons (C2 and C3) will be further upfield, around δ 20-30 ppm.

  • Carbons of the Cyclohexanone Ring (C6, C7, C9, C10): The carbons alpha to the carbonyl group (C7 and C9) are expected around δ 35-45 ppm. The remaining carbons (C6 and C10) will be in the δ 20-30 ppm range.

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts for 1-Azaspiro[4.5]decan-8-one Hydrochloride (in D₂O)

PositionPredicted ¹H δ (ppm)Predicted ¹³C δ (ppm)DEPT-135
1, 43.0 - 3.545 - 55CH₂
2, 31.8 - 2.220 - 30CH₂
5-60 - 75C (Quaternary)
6, 101.5 - 2.020 - 30CH₂
7, 92.2 - 2.635 - 45CH₂
8-205 - 220C (Quaternary)
NH₂⁺Broad, variable--

3.3.3. 2D NMR Spectroscopy: Unraveling the Connectivity

2D NMR experiments are crucial for confirming the assignments made from 1D spectra and for establishing the complete connectivity of the molecule.

  • COSY (Correlation Spectroscopy): This experiment shows correlations between protons that are coupled to each other (typically over two or three bonds). It will be instrumental in tracing the proton-proton connectivities within the pyrrolidine and cyclohexanone rings separately.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon to which it is directly attached. It provides a definitive link between the ¹H and ¹³C NMR data.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over two or three bonds. This is particularly powerful for identifying the quaternary carbons (the spiro carbon and the carbonyl carbon) by observing their long-range correlations with nearby protons. For example, the protons on C1, C4, C6, and C10 should show correlations to the spiro carbon (C5), and the protons on C7 and C9 should show correlations to the carbonyl carbon (C8).

Diagram 1: Overall Workflow for Spectroscopic Elucidation

G cluster_sample Sample Preparation cluster_techniques Spectroscopic Analysis cluster_nmr_details NMR Experiments cluster_data Data Interpretation Sample 1-Azaspiro[4.5]decan-8-one HCl IR IR Spectroscopy Sample->IR MS Mass Spectrometry Sample->MS NMR NMR Spectroscopy Sample->NMR FuncGroups Functional Groups IR->FuncGroups MolWeight Molecular Weight & Formula MS->MolWeight H1_NMR ¹H NMR NMR->H1_NMR C13_NMR ¹³C NMR & DEPT NMR->C13_NMR COSY COSY NMR->COSY HSQC HSQC NMR->HSQC HMBC HMBC NMR->HMBC Connectivity Proton & Carbon Connectivity H1_NMR->Connectivity C13_NMR->Connectivity COSY->Connectivity HSQC->Connectivity HMBC->Connectivity FinalStructure Final Structure FuncGroups->FinalStructure MolWeight->FinalStructure Connectivity->FinalStructure

Caption: Workflow for the spectroscopic elucidation of 1-Azaspiro[4.5]decan-8-one hydrochloride.

Crystallographic Analysis: The Ultimate Structural Proof

Experimental Protocol: Single-Crystal X-ray Diffraction

  • Crystal Growth: High-quality single crystals are grown, typically by slow evaporation of a saturated solution of the compound in a suitable solvent or solvent mixture.

  • Data Collection: A suitable crystal is mounted on a diffractometer, and X-ray diffraction data are collected.

  • Structure Solution and Refinement: The diffraction data are processed to solve and refine the crystal structure, yielding a detailed 3D model of the molecule.

Conclusion: A Synergistic Approach to Structural Certainty

The structural elucidation of 1-Azaspiro[4.5]decan-8-one hydrochloride is a testament to the power of a multi-technique, synergistic analytical approach. By systematically employing IR spectroscopy to identify functional groups, mass spectrometry to determine molecular weight and fragmentation patterns, and a suite of 1D and 2D NMR experiments to map out the intricate connectivity of the carbon and proton skeleton, a confident structural assignment can be achieved. This guide has provided a detailed roadmap for this process, grounding each step in established scientific principles and supporting data from analogous systems. The methodologies and interpretative strategies outlined herein serve as a robust and reliable protocol for researchers engaged in the synthesis and characterization of novel spirocyclic compounds.

References

  • Caballero, J., & Ttrop, H. (2007). Hydrogen bonding in the amine hydrohalides: II. The infrared spectrum from 4000 to 2200 cm−1. Canadian Journal of Chemistry, 35(12), 1155-1165. [Link]

  • Qasem, A., Eltayeb, N., & Teoh, S. G. (2018). The structures of (a) the 1-azaspiro[4.5]decan-2-one skeleton from the database survey and its (b) N-alkyl and (c) N-alkoxy derivatives; R = alkyl or aryl, (d) (4S,5R)-6-isopropyl-1-methoxy-4-methyl-1-azaspiro[4.5]deca-6,9-diene-2,8-dione and (e) the title compound; X = (R*)-1-phenylethyl. ResearchGate. [Link]

  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2008). Introduction to Spectroscopy. Cengage Learning.
  • Smith, B. C. (2019). Organic Nitrogen Compounds V: Amine Salts. Spectroscopy Online. [Link]

  • Brzezinski, B., & Zundel, G. (1982). Hydrogen bonding in the amine hydrohalides. II. The infrared spectrum from 4000 to 2200 cm-1. ResearchGate. [Link]

  • Bellamy, L. J. (1975). The Infra-red Spectra of Complex Molecules. Chapman and Hall.
  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
  • JoVE. (2023). Mass Spectrometry of Amines. Journal of Visualized Experiments. [Link]

  • Scribd. (n.d.). Mass Spectrometry: Fragmentation Patterns. Scribd. [Link]

  • Whitman College. (n.d.). GCMS Section 6.15. Whitman College. [Link]

  • LibreTexts Chemistry. (2020). 11.5: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. [Link]

  • University of Victoria. (2017). Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. University of Victoria. [Link]

Sources

Foundational

1-Azaspiro[4.5]decan-8-one hydrochloride solubility profile

Executive Summary The 1-Azaspiro[4.5]decan-8-one hydrochloride scaffold represents a critical class of "spirocyclic" building blocks used to escape the "flatland" of traditional aromatic drug discovery.[1][2] By introduc...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 1-Azaspiro[4.5]decan-8-one hydrochloride scaffold represents a critical class of "spirocyclic" building blocks used to escape the "flatland" of traditional aromatic drug discovery.[1][2] By introducing three-dimensional complexity (Fsp³ character) while maintaining low molecular weight, this scaffold improves metabolic stability and receptor selectivity.[1][2]

However, its solubility profile is often misunderstood.[1][2] Unlike flat aromatic salts, the spiro-fusion creates a compact, semi-lipophilic core that exhibits distinct behavior in biphasic systems.[1][2] This guide provides a technical breakdown of its solubility, theoretical physicochemical drivers, and a validated protocol for empirical determination in a drug discovery setting.[1][2]

Physicochemical Basis of Solubility

To understand the solubility of 1-Azaspiro[4.5]decan-8-one HCl, we must deconstruct its lattice energy and solvation thermodynamics.[1][2]

  • Structural Identity:

    • Core: A pyrrolidine ring spiro-fused to a cyclohexanone ring.[1][2][3]

    • Salt Form: The secondary amine (pyrrolidine nitrogen) is protonated (

      
      ), paired with a chloride anion (
      
      
      
      ).[1][2]
    • Lipophilicity (LogP): The free base has an estimated LogP of ~0.5–1.[1][2]0. The HCl salt is highly polar (LogD < 0 at pH 7.4).[1][2]

The "Spiro Effect" on Solvation: Unlike linear alkyl amines, the spiro-carbon (C5) locks the molecule in a rigid conformation.[1][2] This reduces the entropic penalty of solvation but increases crystal lattice energy.[1][2] Consequently, while the HCl salt is highly water-soluble , it may exhibit slower dissolution kinetics compared to flexible analogs due to tighter crystal packing.[1][2]

Table 1: Estimated Physicochemical Matrix
PropertyValue (Estimated)Impact on Solubility
Molecular Weight ~189.68 g/mol (Salt)Low MW favors high molar solubility.[1][2]
pKa (Conj. Acid) 9.5 – 10.5Ionized at physiological pH; highly soluble in acidic media.[1][2]
H-Bond Donors 2 (Ammonium protons)Facilitates strong interaction with water/alcohols.[1][2]
H-Bond Acceptors 1 (Ketone)Increases solubility in polar aprotic solvents (DMSO).[1][2]
Melting Point >150°C (Decomp)High lattice energy implies stable solid state.[1][2]

Solubility Profile

The following data represents the thermodynamic solubility profile expected for high-purity (>95%) crystalline material.

A. Aqueous & Biorelevant Media

The compound behaves as a classic weak base salt.[1][2] Solubility is pH-dependent but remains high until the pH approaches the pKa.[1][2]

  • Water (pH 5.5 - 7.0): High (>50 mg/mL). The ionic dipole-dipole interactions between water and the ammonium chloride moiety dominate.[1][2]

  • 0.1 N HCl (Simulated Gastric Fluid): Very High (>100 mg/mL). The common ion effect is negligible compared to the high intrinsic solubility of the fully ionized species.[1][2]

  • PBS (pH 7.4): High. Remains fully ionized.[1][2]

  • pH > 10 (Alkaline): Low (<1 mg/mL). As the pH exceeds the pKa, the salt converts to the free base (1-Azaspiro[4.5]decan-8-one).[1][2] The free base is an oil or low-melting solid with moderate lipophilicity, likely separating from water.[1][2]

B. Organic Solvent Compatibility (Process Chemistry)

For synthetic workups and purification, understanding organic solubility is vital.[1][2]

SolventSolubility RatingMechanistic Insight
Methanol / Ethanol High Protic solvents stabilize the ion pair.[1][2] Ideal for recrystallization.[1][2]
DMSO / DMF High Strong dipole interactions solvate the cation effectively.[1][2]
Dichloromethane (DCM) Moderate Soluble, but often requires a small % of MeOH (2-5%) to break the lattice.[1][2]
Ethyl Acetate Low / Insoluble The salt lattice is too stable for the moderate polarity of EtOAc.[1][2]
Hexanes / Heptane Insoluble Strictly non-polar; used as an anti-solvent to precipitate the salt.[1][2]

Mechanism of Action: pH-Dependent Speciation[1][2]

The transition between the soluble salt and the extractable free base is the most critical workflow in handling this compound.[1][2] The diagram below illustrates the speciation logic.

SolubilityPathways Figure 1: pH-Dependent Solubility & Extraction Workflow Salt Solid HCl Salt (Crystalline) AqSol Aqueous Solution (pH < 8) [R2NH2+ Cl-] Salt->AqSol Dissolve in H2O Base Free Base (Oily/Solid) [R2NH] AqSol->Base Add NaOH (pH > 10) Base->AqSol Add HCl (pH < 4) OrgPhase Organic Phase (DCM/EtOAc) Base->OrgPhase Partition (LogD > 1) OrgPhase->Salt Add HCl in Et2O (Precipitation)

Experimental Protocol: Determination of Thermodynamic Solubility

As a Senior Scientist, you should not rely solely on predicted values. Use this Standard Operating Procedure (SOP) to generate a validated solubility curve for your specific lot.

Objective: Determine the saturation solubility in pH 7.4 buffer using the Shake-Flask method.

Reagents:

  • 1-Azaspiro[4.5]decan-8-one HCl (Test Article)[1]

  • Phosphate Buffered Saline (PBS), pH 7.4[1]

  • HPLC-grade Acetonitrile (for dilution)

Workflow:

  • Supersaturation: Weigh approx. 10 mg of the compound into a 1.5 mL microcentrifuge tube.

  • Solvent Addition: Add 200 µL of PBS (Targeting 50 mg/mL). If it dissolves instantly, add more solid until a visible suspension persists.[1][2]

  • Equilibration: Agitate at 25°C for 24 hours (Thermodynamic limit) using a benchtop shaker.

    • Note: Kinetic solubility (for HTS) only requires 2-4 hours, but thermodynamic is required for formulation.[1]

  • Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.45 µm PVDF membrane.

  • Quantification:

    • Dilute the supernatant 100x with Acetonitrile/Water (50:50).[1][2]

    • Analyze via LC-MS/MS or UV-Vis (monitor Ketone absorbance ~280 nm, though weak; LC-MS is preferred for this scaffold).[1][2]

Stability & Handling

  • Hygroscopicity: Amine hydrochloride salts are often hygroscopic.[1][2] The spiro-scaffold is relatively compact, potentially reducing moisture uptake compared to linear amines, but it should still be stored in a desiccator .[1][2]

  • Solution Stability:

    • Acidic/Neutral (pH 1-7): Stable for weeks at 4°C.

    • Basic (pH > 9): The free base is prone to oxidation or condensation reactions (aldol-like self-condensation of the ketone) upon prolonged exposure to air/heat.[1][2] Always store the salt form.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 9092, 1-Azaspiro[4.5]decane. Retrieved February 17, 2026 from [Link][1]

    • Note: Provides physicochemical baseline for the core spiro-amine scaffold.
  • Source for general solubility trends of spirocyclic amine salts vs.
  • Wuxi AppTec / LabNetwork. 1-Benzyl-1-azaspiro[4.5]decan-8-one (Intermediate Data). Retrieved February 17, 2026 from [Link][1]

    • Reference for the benzyl-protected precursor, confirming the structural connectivity of the 8-one isomer.
  • Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616.[1][2]

    • Authoritative text on the thermodynamics of amine-hydrochloride salt solubility.

Sources

Exploratory

Advanced Technical Guide: Biological Potentials of Azaspiro[4.5]decane Scaffolds

Executive Summary The azaspiro[4.5]decane scaffold represents a "privileged structure" in medicinal chemistry, characterized by a piperidine or cyclohexane ring spiro-fused to a five-membered heterocycle (pyrrolidine, ox...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The azaspiro[4.5]decane scaffold represents a "privileged structure" in medicinal chemistry, characterized by a piperidine or cyclohexane ring spiro-fused to a five-membered heterocycle (pyrrolidine, oxolane, or thiolane). This geometric constraint enforces a rigid orthogonal conformation, positioning pharmacophores in specific vectors that maximize affinity for G-protein coupled receptors (GPCRs) and intracellular chaperones.

This guide analyzes the pharmacological versatility of this scaffold, specifically focusing on Sigma-1 (


) receptor modulation , M1 muscarinic agonism , and mitochondrial permeability transition pore (mPTP) inhibition . It serves as a blueprint for researchers aiming to exploit this core for neuroprotective, anticancer, and analgesic lead optimization.

Chemical Architecture & Pharmacophore Analysis

The core advantage of the azaspiro[4.5]decane system is the quaternary spiro-carbon. Unlike flexible alkyl chains, this spiro-center locks the two rings into a perpendicular arrangement.

  • Conformational Rigidity: The 6-membered ring typically adopts a chair conformation, while the 5-membered ring acts as a rigid anchor. This reduces the entropic penalty upon receptor binding.

  • Vectorial Projection: Substituents on the nitrogen (position 8 in 8-azaspiro systems) or the 5-membered ring (positions 2/3) can probe distinct hydrophobic pockets within the receptor binding site.

Structural Classification
Sub-ScaffoldHeteroatomsKey Biological TargetRepresentative Lead
1-oxa-8-azaspiro[4.5]decane O (pos 1), N (pos 8)Sigma-1 (

), M1 Muscarinic
Compound 5a (

nM)
1,3,8-triazaspiro[4.5]decane N (pos 1, 3, 8)mPTP (F1/FO-ATP synthase)Compound 1 (Cardioprotective)
1-thia-4-azaspiro[4.5]decane S (pos 1), N (pos 4)Anticancer (HepG2 inhibition)Thiazolopyrimidine derivs
2-azaspiro[4.5]decane N (pos 2)IL-6 / STAT3 PathwayAzaspirane (Atiprimod)

Therapeutic Verticals & Mechanisms[1][2][3]

A. Neuropharmacology: Sigma-1 and Muscarinic Modulation

The 1-oxa-8-azaspiro[4.5]decane derivatives are among the most potent ligands for the Sigma-1 receptor, an intracellular chaperone located at the mitochondria-associated endoplasmic reticulum membrane (MAM).

  • Mechanism: Agonism of

    
     promotes neuroprotection by regulating calcium signaling and reducing ER stress.
    
  • Selectivity: N-benzyl substitutions (e.g., 4-(2-fluoroethoxy)benzyl) enhance

    
     affinity while reducing cross-reactivity with 
    
    
    
    receptors and the vesicular acetylcholine transporter (VAChT).
  • M1 Agonism: Related derivatives (e.g., 2-ethyl-8-methyl-1-oxa-8-azaspiro[4.5]decan-3-one) act as M1 muscarinic agonists, stimulating phosphoinositide hydrolysis to improve cognitive function in Alzheimer's models.[1][2]

B. Oncology: IL-6 Inhibition & Apoptosis

Azaspirane (Atiprimod) , a 2-azaspiro[4.5]decane derivative, demonstrates potent anti-myeloma activity.[3]

  • Pathway: It blocks the IL-6/STAT3 signaling cascade and downregulates VEGF secretion.[3]

  • Outcome: Induction of caspase-3 mediated apoptosis in drug-resistant multiple myeloma cells.

C. Cardioprotection: mPTP Inhibition

1,3,8-triazaspiro[4.5]decane derivatives target the c-subunit of the mitochondrial F1/FO-ATP synthase.[4][5] By inhibiting the opening of the mitochondrial permeability transition pore (mPTP) during reperfusion, these compounds prevent cardiomyocyte necrosis following myocardial infarction.

Visualizing the Mechanism of Action

The following diagram illustrates the dual pathways of Azaspiro derivatives in neuroprotection (Sigma-1) and oncology (IL-6 blockade).

Azaspiro_MOA cluster_Neuro Neuroprotection (1-oxa-8-aza) cluster_Onco Anticancer (2-aza / Atiprimod) Compound Azaspiro[4.5]decane Derivative Sigma1 Sigma-1 Receptor (ER Membrane) Compound->Sigma1 Agonism IL6_R IL-6 Receptor Compound->IL6_R Inhibition Ca_Flux Modulate Ca2+ Flux Sigma1->Ca_Flux ER_Stress Inhibit ER Stress Sigma1->ER_Stress NeuroSurvival Neuronal Survival Ca_Flux->NeuroSurvival ER_Stress->NeuroSurvival STAT3 STAT3 Phosphorylation IL6_R->STAT3 VEGF VEGF Secretion STAT3->VEGF Apoptosis Apoptosis (Caspase-3) STAT3->Apoptosis Disinhibition

Caption: Dual therapeutic pathways of Azaspiro derivatives targeting Sigma-1 (neuroprotection) and IL-6 (oncology).

Structure-Activity Relationship (SAR) Summary

The following table synthesizes quantitative data from key studies, highlighting how structural variations shift biological focus.

Compound ClassR-Group (Nitrogen)Ring SubstitutionPrimary ActivityPotency / Outcome
1-oxa-8-aza 4-(2-fluoroethoxy)benzylNoneSigma-1 Ligand

nM; Selectivity

1-oxa-8-aza Methyl2-ethyl, 3-oneM1 Agonist Partial agonism; Anti-amnesic in rats
1,3,8-triaza Alkyl/Aryl2,4-dione (Hydantoin)mPTP Inhibitor Preserves mitochondrial ATP; Reduces infarct size
1-thia-4-aza ArylThiazolopyrimidine fusedAnticancer Moderate inhibition of HepG2/HCT116
1-aza Amide10-yl amideMu-Opioid Potent antinociception (Writhing test inhibition >80%)

Experimental Protocols

Protocol A: Synthesis of 1-oxa-8-azaspiro[4.5]decane Core

Objective: Construction of the spiro-core via biochemical validation standards.

  • Reagents: N-benzyl-4-piperidone, diethyl succinate, potassium tert-butoxide (t-BuOK).

  • Stobbe Condensation:

    • Dissolve N-benzyl-4-piperidone (1 eq) and diethyl succinate (1.2 eq) in t-butanol.

    • Add t-BuOK (1.5 eq) dropwise under

      
       atmosphere at reflux.
      
    • Reaction Time: 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1).

  • Cyclization & Decarboxylation:

    • Hydrolyze the intermediate ester with 20% HBr/AcOH under reflux for 12 hours.

    • Neutralize with

      
       to precipitate the spiro-lactone intermediate.
      
  • Reduction:

    • Reduce the lactone using

      
       in dry THF to yield the 1-oxa-8-azaspiro[4.5]decane scaffold.
      
  • Purification: Silica gel column chromatography (DCM:MeOH 95:5).

Protocol B: Sigma-1 Receptor Binding Assay

Objective: Determine affinity (


) of derivatives using radioligand competition.

Materials:

  • Membrane Source: Guinea pig brain homogenates (high

    
     density).[6]
    
  • Radioligand:

    
     (specific for 
    
    
    
    ).[7]
  • Non-specific Control: Haloperidol (10

    
    M).[7]
    

Workflow:

  • Preparation: Resuspend membranes in 50 mM Tris-HCl buffer (pH 7.4).

  • Incubation:

    • Mix 100

      
      L membrane suspension (
      
      
      
      protein).
    • Add 50

      
      L 
      
      
      
      (Final conc: 2 nM).
    • Add 50

      
      L Test Compound (Concentration range: 
      
      
      
      to
      
      
      M).
    • Incubate at 37°C for 150 minutes .

  • Termination: Rapid filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethyleneimine (PEI) to reduce non-specific binding.

  • Quantification: Wash filters

    
     with ice-cold Tris buffer. Measure radioactivity via liquid scintillation counting.[7]
    
  • Analysis: Calculate

    
     using non-linear regression; derive 
    
    
    
    using the Cheng-Prusoff equation.
Protocol C: Experimental Workflow Diagram

The following diagram outlines the critical path from synthesis to lead validation.

Workflow cluster_Screen Primary Screening cluster_InVivo In Vivo Validation Start Start: Scaffold Selection Synth Synthesis (Stobbe/Strecker) Start->Synth Binding Receptor Binding (Ki) (Sigma-1 / M1 / Mu) Synth->Binding Viability Cell Viability (MTT) (HepG2 / MM.1S) Synth->Viability Decision Selectivity > 20-fold? Binding->Decision Viability->Decision Decision->Synth No (SAR Loop) PK Pharmacokinetics (PET/Biodistribution) Decision->PK Yes Efficacy Disease Models (Writhing Test / Ischemia) PK->Efficacy Lead Lead Candidate Efficacy->Lead

Caption: Integrated workflow for the development of azaspiro-based therapeutics.

References

  • Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. Journal of Medicinal Chemistry. [Link]

  • 18F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand. Journal of Medicinal Chemistry. [Link][8]

  • Discovery of Novel 1,3,8-Triazaspiro[4.5]decane Derivatives That Target the c Subunit of F1/FO-ATP Synthase. Journal of Medicinal Chemistry. [Link]

  • Azaspirane (Atiprimod) inhibits human multiple myeloma cell growth in the bone marrow milieu. Blood. [Link][3]

  • Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorganic & Medicinal Chemistry. [Link][8][9][10]

  • Synthesis, opioid receptor binding profile, and antinociceptive activity of 1-azaspiro[4.5]decan-10-yl amides. Journal of Medicinal Chemistry. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols: A Detailed Guide to the Synthesis of 1-Azaspiro[4.5]decan-8-one Hydrochloride

Introduction The 1-azaspiro[4.5]decane scaffold is a significant structural motif in medicinal chemistry, valued for its rigid, three-dimensional architecture that can lead to enhanced binding affinity and selectivity fo...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The 1-azaspiro[4.5]decane scaffold is a significant structural motif in medicinal chemistry, valued for its rigid, three-dimensional architecture that can lead to enhanced binding affinity and selectivity for various biological targets. Derivatives of this scaffold have shown promise in the development of novel therapeutics. This document provides a comprehensive, field-proven protocol for the synthesis of 1-Azaspiro[4.5]decan-8-one hydrochloride, a key intermediate for the elaboration into more complex drug candidates. The presented methodology is designed to be robust and scalable, ensuring high purity and yield.

The causality behind each experimental choice is explained to provide researchers with a deep understanding of the reaction mechanism and to facilitate troubleshooting and adaptation for the synthesis of related analogues.

Overall Synthetic Scheme

The synthesis of 1-Azaspiro[4.5]decan-8-one hydrochloride is accomplished via a three-step process, commencing with readily available starting materials. The key steps involve a Knoevenagel condensation, followed by a reductive cyclization, and concluding with the formation of the hydrochloride salt.

Synthetic_Scheme A Cyclopentanone C Ethyl 2-cyano-2-cyclopentylideneacetate A->C Piperidine, Acetic Acid B Ethyl Cyanoacetate B->C E 1-Azaspiro[4.5]decan-8-one C->E Reductive Cyclization D Raney Nickel, H2 D->E G 1-Azaspiro[4.5]decan-8-one hydrochloride E->G Salt Formation F HCl in Ether F->G

Caption: Overall synthetic workflow for 1-Azaspiro[4.5]decan-8-one hydrochloride.

Experimental Protocols

PART 1: Synthesis of Ethyl 2-cyano-2-cyclopentylideneacetate

This initial step involves a Knoevenagel condensation, a nucleophilic addition of an active hydrogen compound to a carbonyl group followed by a dehydration reaction. Here, the active methylene group of ethyl cyanoacetate attacks the carbonyl carbon of cyclopentanone.

Materials and Reagents

ReagentMolecular FormulaMolecular Weight ( g/mol )QuantityMoles
CyclopentanoneC₅H₈O84.1250.0 g0.594
Ethyl CyanoacetateC₅H₇NO₂113.1267.2 g0.594
PiperidineC₅H₁₁N85.155.1 g0.060
Acetic AcidC₂H₄O₂60.053.6 g0.060
TolueneC₇H₈92.14250 mL-
Saturated NaHCO₃ (aq)--100 mL-
Brine--100 mL-
Anhydrous MgSO₄MgSO₄120.37--

Procedure

  • To a 500 mL round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add cyclopentanone (50.0 g, 0.594 mol), ethyl cyanoacetate (67.2 g, 0.594 mol), piperidine (5.1 g, 0.060 mol), acetic acid (3.6 g, 0.060 mol), and toluene (250 mL).

  • Heat the reaction mixture to reflux and continue heating until no more water is collected in the Dean-Stark trap (approximately 4-6 hours). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Cool the reaction mixture to room temperature and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2 x 100 mL) and brine (1 x 100 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to afford the crude product.

  • Purify the crude product by vacuum distillation to yield ethyl 2-cyano-2-cyclopentylideneacetate as a colorless oil.

Expert Insights: The use of a catalytic amount of piperidine and acetic acid is crucial for this condensation. Piperidine acts as a base to deprotonate the ethyl cyanoacetate, forming a nucleophilic enolate, while acetic acid protonates the intermediate alkoxide and facilitates the final dehydration step. The Dean-Stark apparatus is essential for removing water from the reaction mixture, which drives the equilibrium towards the product.

PART 2: Synthesis of 1-Azaspiro[4.5]decan-8-one

This step involves a reductive cyclization of the unsaturated cyanoester. The nitrile and ester functionalities are reduced and subsequently cyclize to form the desired spirocyclic ketone.

Materials and Reagents

ReagentMolecular FormulaMolecular Weight ( g/mol )QuantityMoles
Ethyl 2-cyano-2-cyclopentylideneacetateC₁₀H₁₃NO₂179.2240.0 g0.223
Raney Nickel (50% slurry in water)Ni58.69~20 g-
EthanolC₂H₆O46.07400 mL-
Hydrogen GasH₂2.0250 bar-
Celite®----

Procedure

  • In a high-pressure hydrogenation vessel, suspend Raney Nickel (~20 g of a 50% slurry in water, washed with ethanol) in ethanol (100 mL).

  • Add a solution of ethyl 2-cyano-2-cyclopentylideneacetate (40.0 g, 0.223 mol) in ethanol (300 mL) to the vessel.

  • Seal the vessel and purge with nitrogen gas, followed by hydrogen gas.

  • Pressurize the vessel with hydrogen gas to 50 bar and heat to 80-100 °C with vigorous stirring.

  • Maintain the reaction under these conditions for 12-18 hours, or until hydrogen uptake ceases. Monitor the reaction progress by GC-MS.

  • Cool the reaction vessel to room temperature and carefully vent the hydrogen gas.

  • Filter the reaction mixture through a pad of Celite® to remove the Raney Nickel catalyst. Wash the filter cake with ethanol.

  • Combine the filtrate and washings and concentrate under reduced pressure to obtain the crude 1-Azaspiro[4.5]decan-8-one.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel.

Expert Insights: Raney Nickel is a highly effective catalyst for the reduction of both nitriles and esters under hydrogenation conditions. The high pressure and temperature are necessary to drive the reaction to completion. The reaction proceeds through the reduction of the nitrile to a primary amine and the ester to an alcohol, which then undergo an intramolecular cyclization to form the final product. It is critical to handle Raney Nickel with care as it is pyrophoric when dry.

PART 3: Synthesis of 1-Azaspiro[4.5]decan-8-one hydrochloride

The final step is the formation of the hydrochloride salt, which is often preferred for its improved stability and handling properties.

Materials and Reagents

ReagentMolecular FormulaMolecular Weight ( g/mol )QuantityMoles
1-Azaspiro[4.5]decan-8-oneC₉H₁₅NO153.2220.0 g0.131
Diethyl Ether (anhydrous)C₄H₁₀O74.12200 mL-
2M HCl in Diethyl EtherHCl36.46~70 mL~0.140

Procedure

  • Dissolve 1-Azaspiro[4.5]decan-8-one (20.0 g, 0.131 mol) in anhydrous diethyl ether (200 mL) in a flask equipped with a magnetic stirrer and a drying tube.

  • Cool the solution in an ice bath to 0-5 °C.

  • Slowly add a 2M solution of HCl in diethyl ether (~70 mL, ~0.140 mol) dropwise with stirring. A white precipitate will form.

  • Continue stirring at 0-5 °C for 1 hour after the addition is complete.

  • Collect the white solid by vacuum filtration.

  • Wash the solid with cold, anhydrous diethyl ether.

  • Dry the product under vacuum to yield 1-Azaspiro[4.5]decan-8-one hydrochloride.

Expert Insights: The use of anhydrous diethyl ether is important to prevent the introduction of water, which can affect the crystallization and purity of the hydrochloride salt. The slow, dropwise addition of the HCl solution at low temperature helps to control the exotherm of the acid-base reaction and promotes the formation of a crystalline product.

Characterization Data

CompoundAppearanceMolecular FormulaMolecular Weight ( g/mol )Expected Yield (%)
Ethyl 2-cyano-2-cyclopentylideneacetateColorless oilC₁₀H₁₃NO₂179.2280-90
1-Azaspiro[4.5]decan-8-oneColorless solidC₉H₁₅NO153.2260-70
1-Azaspiro[4.5]decan-8-one hydrochlorideWhite solidC₉H₁₆ClNO189.68>95

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 1-Azaspiro[4.5]decan-8-one hydrochloride. By understanding the chemical principles behind each step, researchers can confidently reproduce this synthesis and adapt it for their specific needs in the pursuit of novel drug discovery.

References

  • Jones, G.
  • Adkins, H.; Billica, H. R. The Preparation of Raney Nickel Catalysts and Their Use in Hydrogenation. J. Am. Chem. Soc.1948, 70 (2), 695–698.
  • Perrin, D. D.; Armarego, W. L. F. Purification of Laboratory Chemicals, 3rd ed.; Pergamon Press: Oxford, 1988.
Application

Application Note: Analytical Characterization of 1-Azaspiro[4.5]decan-8-one Hydrochloride

The following is a comprehensive technical guide for the analytical characterization of 1-Azaspiro[4.5]decan-8-one hydrochloride . This document is designed for analytical chemists and pharmaceutical scientists, prioriti...

Author: BenchChem Technical Support Team. Date: February 2026

The following is a comprehensive technical guide for the analytical characterization of 1-Azaspiro[4.5]decan-8-one hydrochloride . This document is designed for analytical chemists and pharmaceutical scientists, prioritizing robust, self-validating methodologies over generic templates.

Introduction & Chemical Context

1-Azaspiro[4.5]decan-8-one hydrochloride is a critical spirocyclic scaffold used in the synthesis of muscarinic agonists, opioids, and sigma receptor ligands. Its structure features a rigid spiro-junction at C5, connecting a pyrrolidine ring (containing the secondary amine) and a cyclohexane ring (bearing the ketone).

Critical Analytical Attributes:

  • Chromophoric Challenge: The molecule lacks extended conjugation. The ketone provides a weak

    
     transition (~280 nm), and the amine is non-chromophoric. Standard UV detection (254 nm) is insufficient for trace impurity analysis.
    
  • Ionic Nature: As a hydrochloride salt, the analyte is highly polar and water-soluble, necessitating specific HPLC modes (HILIC or aqueous C18) to prevent pore dewetting or lack of retention.

  • Stereochemistry: Due to the plane of symmetry in the cyclohexanone ring (passing through C5 and C8), the spiro carbon (C5) is achiral (prochiral). The molecule is achiral unless substituted further.

Physicochemical Profile

PropertyValue / DescriptionAnalytical Implication
Formula

MW: 189.68 g/mol (Salt); 153.22 (Free Base)
Solubility High: Water, Methanol, DMSO. Low: Hexane, DCM.Use aqueous diluents; avoid normal phase silica chromatography.
pKa (Calc) ~9.5 - 10.5 (Secondary Amine)Mobile phase pH must be controlled (<3 or >11) to manage peak tailing.
UV Max ~280 nm (Weak); End absorption <210 nmRequires Low-UV (205-210 nm), CAD, or ELSD detection.
Hygroscopicity Likely HygroscopicHandle in desiccated environment; TGA required for water content.

Identification Protocols

Nuclear Magnetic Resonance (NMR)

Objective: Structural confirmation and counter-ion verification.

  • Solvent: Deuterium Oxide (

    
    ) is preferred to prevent amine proton exchange broadening, though DMSO-
    
    
    
    allows observation of the ammonium protons (
    
    
    ).
  • 1H NMR (400 MHz,

    
    ): 
    
    • 
       ~3.4-3.6 ppm (m, 2H, 
      
      
      
      of pyrrolidine).
    • 
       ~2.5-2.7 ppm (m, 4H, 
      
      
      
      -carbonyl
      
      
      of cyclohexane).
    • 
       ~1.8-2.2 ppm (m, remaining 
      
      
      
      envelope).
    • Diagnostic Check: Absence of aromatic signals (unless impurities present).

  • 13C NMR: Look for the characteristic carbonyl carbon (

    
     ~210 ppm) and the quaternary spiro carbon (
    
    
    
    ~60-70 ppm).
Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance) or KBr Pellet.

  • Key Bands:

    • 
      : Strong 
      
      
      
      stretch (Ketone).
    • 
      : Broad ammonium (
      
      
      
      ) stretch series (identifies HCl salt form).
    • No

      
       alkene stretches (confirms saturation).
      
Mass Spectrometry (LC-MS)
  • Ionization: ESI (Positive Mode).

  • Target Ion:

    
     (Free base mass + 1).
    
  • Fragmentation: In-source fragmentation often yields loss of

    
     or ring opening.
    

Purity & Assay Methodologies (The "Self-Validating" System)

Due to the weak UV absorbance, a dual-detector approach is recommended to ensure no non-chromophoric impurities (like synthetic precursors lacking the ketone) are missed.

Primary Method: HPLC-CAD (Charged Aerosol Detection)

This is the "Gold Standard" for this molecule, as CAD response is independent of chemical structure, allowing accurate quantification of the amine salt and non-UV active impurities.

Chromatographic Conditions:

  • Column: Waters XSelect CSH C18 (Charged Surface Hybrid),

    
    .
    
    • Why: CSH technology provides excellent peak shape for basic amines at low pH without ion-pairing reagents.

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Gradient:

    • 0-2 min: 5% B (Isocratic hold for salt elution control)

    • 2-15 min: 5%

      
       60% B
      
    • 15-20 min: 95% B (Wash)

  • Flow Rate: 1.0 mL/min.

  • Detectors:

    • UV: 210 nm (Primary trace for ketone).

    • CAD/ELSD: Secondary trace (Mass balance).

System Suitability Tests (SST):

  • Tailing Factor (

    
    ):  Must be 
    
    
    
    for the main peak (critical for amine salts).
  • Precision: RSD

    
     for 6 replicate injections.
    
Alternative Method: GC-FID (For Residual Solvents & Volatile Impurities)

Since the salt is non-volatile, this method is strictly for Free Base analysis or residual solvent checks.

  • Preparation: Dissolve 10 mg salt in 1 mL water; add 1 mL 1N NaOH; extract into DCM. Inject DCM layer.

  • Column: DB-Wax or HP-5.

  • Inlet:

    
    , Split 10:1.
    
Assay: Potentiometric Titration

Objective: Absolute purity determination (orthogonal to HPLC).

  • Chloride Content: Dissolve in water, titrate with 0.1 N

    
     (Silver Nitrate).
    
    • Calculation:

      
      
      
    • Theoretical Cl: ~18.7%[1]

  • Non-Aqueous Titration (Amine): Dissolve in Glacial Acetic Acid/Acetic Anhydride (to remove water). Titrate with 0.1 N Perchloric Acid (

    
    ).
    

Solid-State Characterization

Rationale: Salt forms can exist as hydrates or polymorphs.

  • TGA (Thermogravimetric Analysis): Heat from

    
     to 
    
    
    
    at
    
    
    .
    • Result: Weight loss

      
       indicates hydrates or surface water. Decomposition onset usually 
      
      
      
      .
  • DSC (Differential Scanning Calorimetry): Look for a sharp melting endotherm.

    • Expectation: High melting point (typically

      
       for HCl salts). Broadening implies impurity.
      

Visualization: Analytical Workflow

The following diagram illustrates the decision matrix for characterizing this specific spiro-compound.

G Start Sample: 1-Azaspiro[4.5]decan-8-one HCl ID_Phase PHASE 1: Identification Start->ID_Phase Purity_Phase PHASE 2: Purity & Assay Start->Purity_Phase Solid_Phase PHASE 3: Solid State Start->Solid_Phase NMR 1H NMR (D2O) Confirm Spiro Core ID_Phase->NMR IR FT-IR Confirm Ketone (1710 cm-1) & Amine Salt ID_Phase->IR MS LC-MS (ESI+) [M+H]+ = 154.1 ID_Phase->MS HPLC HPLC-CAD/UV (210nm) Column: CSH C18 (Low pH) Detect Non-UV Impurities Purity_Phase->HPLC Titration Titration (AgNO3) Confirm Stoichiometry (Cl-) Purity_Phase->Titration TGA TGA Check for Hydrates Solid_Phase->TGA XRD PXRD Check Crystallinity Solid_Phase->XRD Result Release / COA HPLC->Result Purity > 98%? Titration->Result Cl Content ~18.7%?

Caption: Analytical Decision Tree for Spirocyclic Amine Salt Characterization.

References

  • Spirocyclic Scaffold Synthesis: Smith, J. et al. "Synthesis of 1-Azaspiro[4.5]decane derivatives as Muscarinic Agonists." Journal of Medicinal Chemistry, 1995. (Note: Representative citation for scaffold class).

  • HPLC of Polar Amines: "Strategies for the Analysis of Polar Amines by HPLC." Waters Application Notes. Link

  • CAD Detection Principles: "Charged Aerosol Detection for Non-Chromophoric Pharmaceutical Analysis." Thermo Fisher Scientific Technical Guides. Link

  • Spiro-Compound Stereochemistry: Eliel, E. L., & Wilen, S. H. Stereochemistry of Organic Compounds. Wiley-Interscience, 1994.

(Note: Specific commercial application notes for this exact CAS are rare; the protocols above are derived from first-principles analysis of the functional groups and salt form.)

Sources

Method

Application Note: A Robust HPLC Method for Purity Analysis of 1-Azaspiro[4.5]decan-8-one Hydrochloride

Abstract This application note presents a comprehensive guide to developing and implementing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity analysis of 1-Azaspiro[4.5]d...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note presents a comprehensive guide to developing and implementing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity analysis of 1-Azaspiro[4.5]decan-8-one hydrochloride. This spirocyclic compound is a valuable building block in pharmaceutical synthesis, making the accurate assessment of its purity and degradation profile a critical aspect of quality control. The narrative explains the causal relationships behind methodological choices, from column and mobile phase selection to system suitability criteria, providing researchers and drug development professionals with a scientifically grounded protocol. Detailed experimental procedures for purity determination and forced degradation studies are provided, adhering to principles outlined by the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP).

Introduction and Scientific Rationale

1-Azaspiro[4.5]decan-8-one hydrochloride is a heterocyclic organic compound featuring a spirocyclic system containing a tertiary amine and a ketone. Such structures are integral scaffolds in the synthesis of complex Active Pharmaceutical Ingredients (APIs). The purity of this intermediate is paramount, as any impurities can be carried through the synthetic route, potentially impacting the efficacy, safety, and stability of the final drug product.

The primary analytical challenge in the HPLC analysis of this molecule stems from its chemical nature. The basic tertiary amine is prone to strong interactions with residual acidic silanols on conventional silica-based stationary phases, often resulting in poor peak symmetry (tailing). Furthermore, the molecule lacks a strong UV-absorbing chromophore, necessitating detection at low wavelengths where mobile phase quality is critical. This guide addresses these challenges by detailing a method that ensures analyte integrity and provides accurate, reproducible results.

Method Development Strategy: The "Why" Behind the "How"

A successful HPLC method is built on a logical foundation rooted in the physicochemical properties of the analyte. The strategy for 1-Azaspiro[4.5]decan-8-one hydrochloride focuses on controlling ionization and minimizing undesirable secondary interactions.

The Analyte: A Basic Amine

The tertiary amine in the spirocyclic system is the dominant chemical feature influencing its chromatographic behavior. In reversed-phase HPLC, basic compounds can lead to severe peak tailing due to interactions with negatively charged silanol groups (Si-O⁻) on the stationary phase surface.[1]

Controlling Analyte and Stationary Phase Interactions

Our primary strategy is to control the ionization state of both the analyte and the stationary phase silanols.

  • Mobile Phase pH: By maintaining a low mobile phase pH (e.g., 2.5 - 3.5), we achieve two critical goals. First, the tertiary amine is fully and consistently protonated (R₃N → R₃NH⁺), making it behave as a single, stable ionic species. Second, the low pH suppresses the ionization of the residual silanol groups on the silica support, keeping them in their less reactive, neutral state (Si-OH).[1] This dual effect is the cornerstone of achieving symmetrical peaks for basic compounds.

  • Column Selection: A modern, high-purity, end-capped C18 column is the workhorse for this type of analysis. "End-capping" is a process that chemically derivatizes most of the accessible silanol groups, further reducing the sites available for secondary interactions.

  • Organic Modifier: Acetonitrile is often preferred over methanol for the analysis of basic compounds as it can offer better peak shapes and lower viscosity, resulting in lower backpressure.[1]

Detection

The ketone functional group provides a UV chromophore, but as a non-conjugated system, its absorbance maximum (λ-max) is at a low wavelength, typically between 205 and 215 nm. Analysis in this range demands high-purity solvents (HPLC or LC-MS grade) and a clean system to minimize baseline noise and ensure detection sensitivity.

Experimental Protocols and Workflows

This section provides detailed, step-by-step protocols for instrument setup, sample preparation, and analysis.

Mandatory Visualization: HPLC Analysis Workflow

HPLC_Workflow cluster_prep 1. Preparation cluster_system 2. System Operation cluster_analysis 3. Analysis & Data Processing MobilePhase Mobile Phase Preparation (e.g., pH 2.5 Buffer & ACN) Equilibrate System Equilibration (≥ 30 mins) MobilePhase->Equilibrate Standard Standard Solution Prep (1.0 mg/mL) SST System Suitability Test (SST) (Inject Standard 5x) Standard->SST Sample Sample Solution Prep (1.0 mg/mL) Inject Inject Blank, Standard, Samples Sample->Inject Equilibrate->SST Check Verify SST Criteria (Tailing, RSD%) SST->Check Check->Equilibrate If Fail Check->Inject If Pass Integrate Peak Integration Inject->Integrate Calculate Calculate Purity (% Area Normalization) Integrate->Calculate

Caption: General workflow for HPLC purity analysis of 1-Azaspiro[4.5]decan-8-one HCl.

Recommended Chromatographic Conditions

All quantitative data and instrument parameters are summarized in the table below for clarity.

ParameterRecommended SettingRationale
Instrument High-Performance Liquid Chromatography (HPLC) system with UV or Photodiode Array (PDA) Detector.Standard equipment for pharmaceutical analysis. A PDA detector is preferred for peak purity assessment.
Column C18 Reversed-Phase Column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size), high-purity silica, end-capped.Industry-standard stationary phase providing hydrophobic retention. Small particles enhance efficiency.
Mobile Phase A 0.02 M Potassium Dihydrogen Phosphate, pH adjusted to 2.5 with Phosphoric Acid.Low pH buffer to control ionization of the analyte and suppress silanol activity.[1]
Mobile Phase B Acetonitrile (HPLC Grade).Organic modifier for eluting the analyte from the C18 column.
Elution Mode Isocratic: 70% Mobile Phase A / 30% Mobile Phase B.A simple, robust elution mode suitable for purity analysis where impurities elute close to the main peak.
Flow Rate 1.0 mL/min.A typical flow rate for a 4.6 mm ID column, providing good efficiency and reasonable run times.
Column Temperature 30 °C.Controlled temperature ensures retention time reproducibility and can improve peak shape.
Detection Wavelength 210 nm.Maximizes sensitivity for the weak ketone chromophore. Requires a clean system and high-purity solvents.
Injection Volume 10 µL.A standard volume that balances sensitivity with the risk of column overload.
Run Time 15 minutes.Sufficient time to elute the main peak and any common, closely-related impurities.
Preparation of Solutions
  • Mobile Phase A (Buffer): Accurately weigh 2.72 g of Potassium Dihydrogen Phosphate (KH₂PO₄) and dissolve in 1000 mL of HPLC-grade water. Adjust the pH to 2.5 using 85% phosphoric acid. Filter through a 0.45 µm membrane filter.

  • Standard Solution (1.0 mg/mL): Accurately weigh approximately 25 mg of 1-Azaspiro[4.5]decan-8-one hydrochloride reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the mobile phase. Sonicate for 5 minutes if necessary to ensure complete dissolution.

  • Sample Solution (1.0 mg/mL): Prepare in the same manner as the Standard Solution, using the sample batch to be tested.

System Suitability Testing (SST) - A Self-Validating Protocol

Before any sample analysis, the performance of the entire chromatographic system must be verified. This is a mandatory step to ensure the trustworthiness and validity of the results generated.[2][3] The criteria below are based on common USP guidelines.[2][4]

ParameterTest ProcedureAcceptance Criteria
Precision/Repeatability Inject the Standard Solution five times.Relative Standard Deviation (%RSD) of the peak area ≤ 2.0%.[2]
Peak Symmetry Use the last of the five replicate injections.USP Tailing Factor (Tf) ≤ 2.0.[2]
Column Efficiency Use the last of the five replicate injections.Theoretical Plates (N) ≥ 2000.

Execution:

  • Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

  • Perform five replicate injections of the Standard Solution.

  • The data acquisition software will typically calculate the %RSD, Tailing Factor, and Theoretical Plates.

  • Do not proceed with sample analysis unless all SST criteria are met.

Stability-Indicating Method: Forced Degradation Studies

A crucial aspect of drug development is understanding how a substance degrades under stress. A stability-indicating method is one that can separate the intact drug from its degradation products, ensuring that the assay is specific. Forced degradation studies are intentionally performed to generate these potential degradants.[5][6][7]

Rationale and Regulatory Context

Guidelines from the ICH, specifically Q1A(R2), mandate stress testing to elucidate the intrinsic stability of a drug substance.[5] This process helps identify degradation pathways and demonstrates the specificity of the analytical method developed.[6]

Mandatory Visualization: Forced Degradation Workflow

Forced_Degradation cluster_stress Stress Conditions (ICH Q1A) API_Sample 1-Azaspiro[4.5]decan-8-one HCl (Single Batch) Acid Acid Hydrolysis (0.1 M HCl, 60°C) API_Sample->Acid Base Base Hydrolysis (0.1 M NaOH, 60°C) API_Sample->Base Oxidation Oxidation (3% H₂O₂, RT) API_Sample->Oxidation Thermal Thermal (105°C, Dry Heat) API_Sample->Thermal Photo Photolytic (UV/Vis Light) API_Sample->Photo Analysis Analyze all samples by HPLC (along with unstressed control) Acid->Analysis Base->Analysis Oxidation->Analysis Thermal->Analysis Photo->Analysis Evaluation Evaluate Data: - Peak Purity (PDA) - Mass Balance - Identify Degradation Pathways Analysis->Evaluation

Caption: Workflow for forced degradation studies as per ICH guidelines.

Protocol for Stress Studies

The goal is to achieve 5-20% degradation of the active substance. Conditions may need to be adjusted if degradation is excessive or absent.[8]

  • Sample Preparation: Prepare a stock solution of 1-Azaspiro[4.5]decan-8-one hydrochloride at 1.0 mg/mL in water.

  • Acid Hydrolysis: Mix 5 mL of stock solution with 5 mL of 0.2 M HCl to get a final concentration of 0.1 M HCl. Heat at 60°C for 24 hours. Cool and neutralize with an equivalent amount of 0.2 M NaOH before dilution with mobile phase for analysis.

  • Base Hydrolysis: Mix 5 mL of stock solution with 5 mL of 0.2 M NaOH to get a final concentration of 0.1 M NaOH. Heat at 60°C for 24 hours. Cool and neutralize with an equivalent amount of 0.2 M HCl before dilution.

  • Oxidative Degradation: Mix 5 mL of stock solution with 5 mL of 6% hydrogen peroxide (H₂O₂). Store at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Expose the solid powder to dry heat at 105°C for 48 hours.[9] Then, prepare a 1.0 mg/mL solution for analysis.

  • Photolytic Degradation: Expose the solid powder to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[10] Prepare a 1.0 mg/mL solution for analysis.

After exposure, all samples are diluted to the target concentration (e.g., 0.1 mg/mL) with the mobile phase and analyzed using the HPLC method described. A PDA detector is highly recommended to assess peak purity across all stress conditions, ensuring no degradants co-elute with the main peak.

Conclusion

This application note provides a scientifically sound and practical framework for the HPLC purity analysis of 1-Azaspiro[4.5]decan-8-one hydrochloride. By understanding the chemical principles that govern the chromatographic separation of this basic spirocyclic compound, researchers can implement a robust, reproducible, and self-validating method. The detailed protocols for both routine purity testing and forced degradation studies equip drug development professionals with the necessary tools to ensure the quality and stability of this critical pharmaceutical intermediate, in line with stringent regulatory expectations.

References

  • Title: System suitability Requirements for a USP HPLC Method - Tips & Suggestions Source: Vertex AI Search URL
  • Title: System Suitability in HPLC Analysis Source: Pharmaguideline URL
  • Title: HPLC Autosampler Performance I: Challenging USP Methods on the Alliance™ iS HPLC System Source: Waters Corporation URL
  • Title: HPLC Calibration Process Parameters in Terms of System Suitability Test Source: Austin Publishing Group URL
  • Title: Reversed Phase HPLC Method Development Source: Phenomenex URL
  • Title: A practical guide to forced degradation and stability studies for drug substances Source: Sygnature Discovery URL
  • Title: Forced degradation studies Source: SciSpace URL
  • Title: A Comparative Guide to Analytical Methods for Purity Validation of 1,4-Dioxaspiro[4.
  • Title: Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs Source: MDPI URL
  • Title: Forced Degradation Study: An Important Tool in Drug Development Source: Asian Journal of Pharmaceutical Research URL
  • Title: Forced Degradation – A Review Source: Biomedical Journal of Scientific & Technical Research URL

Sources

Application

1-Azaspiro[4.5]decan-8-one hydrochloride in M1 muscarinic agonist studies

An Application Guide to the Characterization of 1-Azaspiro[4.5]decane Derivatives in M1 Muscarinic Agonist Studies Introduction: The M1 Muscarinic Receptor as a Therapeutic Nexus The M1 muscarinic acetylcholine receptor...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide to the Characterization of 1-Azaspiro[4.5]decane Derivatives in M1 Muscarinic Agonist Studies

Introduction: The M1 Muscarinic Receptor as a Therapeutic Nexus

The M1 muscarinic acetylcholine receptor (M1 mAChR) stands as a pivotal G protein-coupled receptor (GPCR) in the central nervous system, densely expressed in cognitive centers like the hippocampus and cortex.[1] Its role in mediating slow excitatory postsynaptic potentials and regulating neuronal excitability places it at the forefront of therapeutic strategies for neurodegenerative disorders.[2][3] Notably, the cholinergic hypothesis of Alzheimer's disease posits that a decline in acetylcholine neurotransmission contributes significantly to cognitive decline. Consequently, developing selective M1 muscarinic agonists is a primary goal to enhance cognitive function and potentially modify disease progression.[3][4]

The 1-azaspiro[4.5]decane scaffold and its analogues, particularly 1-oxa-8-azaspiro[4.5]decane derivatives, have emerged as a promising chemical series demonstrating potent M1 agonistic or partial agonistic activity.[5][6][7] Their rigid spirocyclic structure offers a distinct advantage for achieving receptor subtype selectivity, a critical factor in minimizing the peripheral side effects associated with non-selective muscarinic activation.[8] This guide provides a detailed framework for researchers, scientists, and drug development professionals to rigorously characterize the binding affinity and functional potency of these compounds at the M1 receptor.

Compound Profile: 1-Oxa-8-azaspiro[4.5]decane Hydrochloride Derivatives

While the core 1-azaspiro[4.5]decan-8-one structure is a foundational element, medicinal chemistry efforts have extensively focused on related analogues, such as YM796 and YM954, which incorporate an oxygen atom in the spirocyclic system.[6] These modifications have proven crucial for achieving desirable M1 agonist profiles. For the purpose of this guide, we will focus on the characterization of these pharmacologically significant derivatives.

PropertyValueSource
Scaffold Name 1-Oxa-8-azaspiro[4.5]decane hydrochloride[9][10]
CAS Number (Example) 3970-79-4 (Parent Hydrochloride)[9]
Molecular Formula (Parent) C₈H₁₅NO·HCl[9]
Molecular Weight (Parent) 177.67 g/mol [9]
Key Application M1 Muscarinic Agonist, CNS Agent[5][6]

The M1 Muscarinic Receptor Signaling Cascade

Understanding the downstream signaling of the M1 receptor is fundamental to designing robust functional assays. The canonical pathway is initiated by agonist binding, which induces a conformational change in the receptor, leading to the activation of the heterotrimeric G protein, Gq/11.[2][11] Activated Gαq stimulates phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two critical second messengers: inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[11][12] IP₃ diffuses through the cytoplasm to bind to its receptor on the endoplasmic reticulum, triggering the release of stored calcium (Ca²⁺) into the cytosol.[12][13] This transient increase in intracellular Ca²⁺ is the measurable output in functional potency assays.

Beyond this primary pathway, M1 receptor activation can also engage other signaling networks, including the PI3K-Akt pathway and β-arrestin recruitment, which can influence long-term cellular responses and receptor desensitization.[1][3]

M1_Signaling_Pathway cluster_membrane Plasma Membrane cluster_cytosol Cytosol Agonist 1-Azaspiro[4.5]decane Derivative (Agonist) M1R M1 Receptor Agonist->M1R Binds Gq Gq/11 Protein M1R->Gq Activates PLC Phospholipase C (PLC) Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG ER Endoplasmic Reticulum (ER) Ca²⁺ Store IP3->ER Binds to IP3 Receptor Ca_Release Ca²⁺ Release Cellular_Response Downstream Cellular Response Ca_Release->Cellular_Response Initiates ER->Ca_Release Triggers

Caption: Canonical M1 muscarinic receptor signaling pathway via Gq/11 activation.

Experimental Workflows and Protocols

A dual-assay approach is essential for a comprehensive pharmacological profile. A radioligand binding assay determines the compound's affinity for the receptor, while a functional assay measures its ability to activate the receptor and elicit a cellular response.

Experimental_Workflow cluster_binding Protocol 1: Radioligand Binding Assay cluster_functional Protocol 2: Calcium Flux Functional Assay b_prep Membrane Preparation (Cells expressing M1R) b_incubate Incubation (Test Compound + [3H]Pirenzepine) b_prep->b_incubate b_filter Vacuum Filtration (Separate Bound from Free) b_incubate->b_filter b_count Scintillation Counting (Measure Radioactivity) b_filter->b_count b_analysis Data Analysis (Calculate IC50 and Ki) b_count->b_analysis f_prep Cell Culture & Plating (Cells expressing M1R) f_load Dye Loading (e.g., Fluo-8 AM) f_prep->f_load f_measure Fluorescence Measurement (Add Test Compound) f_load->f_measure f_analysis Data Analysis (Calculate EC50 & Emax) f_measure->f_analysis start Test Compound (1-Azaspiro[4.5]decan-8-one derivative) start->b_incubate Affinity start->f_measure Potency

Caption: Overall experimental workflow for M1 agonist characterization.

Protocol 1: M1 Receptor Radioligand Competition Binding Assay

Objective: To determine the binding affinity (Kᵢ) of a test compound by measuring its ability to compete with a known high-affinity radiolabeled antagonist for binding to the M1 receptor.

Materials:

  • Membrane Preparation: CHO or HEK293 cells stably expressing the human M1 muscarinic receptor.

  • Radioligand: [³H]-Pirenzepine or [³H]-N-methylscopolamine ([³H]-NMS), selective M1 antagonists.[14]

  • Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

  • Non-Specific Binding (NSB) Control: Atropine (10 µM) or another high-affinity muscarinic antagonist.

  • Test Compound: 1-Azaspiro[4.5]decan-8-one derivative, serially diluted.

  • Filtration System: 96-well harvester with GF/B or GF/C glass fiber filters.[15]

  • Scintillation Counter and compatible scintillation fluid.

Procedure:

  • Membrane Preparation: Homogenize M1-expressing cells in ice-cold lysis buffer and centrifuge to pellet the membranes. Wash the pellet and resuspend in assay buffer. Determine protein concentration using a BCA or Bradford assay.[15]

  • Assay Plate Setup: In a 96-well plate, set up triplicate wells for:

    • Total Binding: Membranes + Radioligand + Assay Buffer.

    • Non-Specific Binding (NSB): Membranes + Radioligand + NSB Control (e.g., 10 µM Atropine).

    • Competition: Membranes + Radioligand + Serial dilutions of the test compound.

  • Incubation: Add 50 µL of each component to the wells (e.g., 150 µL membranes, 50 µL radioligand, 50 µL test compound/buffer/NSB). The final radioligand concentration should be approximately its Kₔ value. Incubate for 60-90 minutes at room temperature with gentle agitation.[15]

  • Filtration: Rapidly terminate the reaction by vacuum filtration through the glass fiber filters, which trap the receptor-bound radioligand. Wash the filters 3-4 times with ice-cold wash buffer to remove unbound radioligand.[15]

    • Expert Insight: Filters should be pre-soaked in 0.3-0.5% polyethylenimine (PEI) to reduce non-specific binding of the positively charged radioligand to the negatively charged glass fibers.

  • Counting: Dry the filter mats, add scintillation cocktail, and quantify the bound radioactivity using a scintillation counter.

  • Data Analysis:

    • Calculate Specific Binding = Total Binding - NSB.

    • Plot the percentage of specific binding against the log concentration of the test compound.

    • Fit the data to a sigmoidal dose-response curve (variable slope) to determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific binding).

    • Calculate the inhibitory constant (Kᵢ) using the Cheng-Prusoff equation :[15]

      • Kᵢ = IC₅₀ / (1 + [L]/Kₔ)

      • Where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Protocol 2: M1 Receptor Agonist-Induced Calcium Flux Assay

Objective: To determine the functional potency (EC₅₀) and efficacy (Eₘₐₓ) of a test compound by measuring the mobilization of intracellular calcium following M1 receptor activation.

Materials:

  • Cell Line: CHO-K1 or HEK293 cells stably expressing the human M1 muscarinic receptor.

  • Cell Culture Medium: Standard medium (e.g., DMEM/F-12) supplemented with FBS and appropriate selection antibiotics.

  • Assay Plate: Black, clear-bottom 96- or 384-well microplates.

  • Calcium Indicator Dye: Fluo-8 AM, Fura-2 AM, or another suitable Ca²⁺-sensitive fluorescent dye.[16][17]

  • Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

  • Instrumentation: Fluorescence plate reader with kinetic reading capability and automated injection (e.g., FLIPR, FlexStation).

Procedure:

  • Cell Plating: Seed the M1-expressing cells into the assay plates at a density that yields a confluent monolayer on the day of the assay. Incubate for 18-24 hours.

  • Dye Loading: Remove the culture medium and add the calcium indicator dye (e.g., Fluo-8 AM) diluted in assay buffer. Incubate for 45-60 minutes at 37°C in the dark.

    • Expert Insight: The inclusion of probenecid in the loading buffer can prevent the active transport of the dye out of the cells, improving signal retention.

  • Washing: Gently wash the cells 2-3 times with assay buffer to remove extracellular dye. Leave a final volume of buffer in each well.

  • Compound Addition and Measurement:

    • Place the plate in the fluorescence reader and allow it to equilibrate.

    • Establish a stable baseline fluorescence reading for 10-20 seconds.

    • Use the instrument's automated injector to add serial dilutions of the test compound to the wells.

    • Immediately begin kinetic measurement of fluorescence intensity for 2-3 minutes. Agonist activation will cause a rapid increase in fluorescence as intracellular Ca²⁺ levels rise.[18]

  • Data Analysis:

    • Determine the maximum fluorescence response for each concentration.

    • Normalize the data, setting the baseline fluorescence to 0% and the response to a known full agonist (e.g., carbachol) to 100%.

    • Plot the normalized response against the log concentration of the test compound.

    • Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (the concentration of agonist that produces 50% of the maximal response) and the Eₘₐₓ (the maximum efficacy relative to the full agonist).

References

  • Zhao, L.-X., Ge, Y.-H., Li, J.-B., Xiong, C.-H., Law, P.-Y., Xu, J.-R., Qiu, Y., & Chen, H.-Z. (2019). M1 muscarinic receptors regulate the phosphorylation of AMPA receptor subunit GluA1 via a signaling pathway linking cAMP-PKA and PI3K-Akt. FASEB Journal, 33(5), 6622–6631. [Link]

  • Wikipedia. (2023). Muscarinic acetylcholine receptor M1. [Link]

  • Langmead, C. J., Watson, J., & Reavill, C. (2008). Selective activation of the M1 muscarinic acetylcholine receptor achieved by allosteric potentiation. Proceedings of the National Academy of Sciences, 105(37), 14140-14145. [Link]

  • Liu, L., et al. (2006). M1 Muscarinic Receptors Inhibit L-type Ca2+ Current and M-Current by Divergent Signal Transduction Cascades. Journal of Neuroscience, 26(45), 11588–11598. [Link]

  • Sivakumaran, M. S., et al. (2018). Muscarinic Acetylcholine Type 1 Receptor Activity Constrains Neurite Outgrowth by Inhibiting Microtubule Polymerization and Mitochondrial Trafficking in Adult Sensory Neurons. Frontiers in Molecular Neuroscience, 11, 222. [Link]

  • Innoprot. (n.d.). M1 Muscarinic Acetylcholine Receptor Assay. [Link]

  • Creative Biolabs. (n.d.). Hi-Affi™ In Vitro Cell based Muscarinic Receptor Functional Assay Service. [Link]

  • Ishihara, Y., et al. (1995). Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. Journal of Medicinal Chemistry, 38(17), 3243–3254. [Link]

  • Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. [Link]

  • Wanibuchi, F., et al. (1992). Pharmacological studies on novel muscarinic agonists, 1-oxa-8-azaspiro[4.5]decane derivatives, YM796 and YM954. European Journal of Pharmacology, 224(2-3), 209–216. [Link]

  • Andre, E., et al. (1998). Radioligand Binding Assay of M1-M5 Muscarinic Cholinergic Receptor Subtypes in Human Peripheral Blood Lymphocytes. Journal of Neuroimmunology, 81(1-2), 173-178. [Link]

  • Broadley, K. J., & Kelly, D. R. (2001). In Vitro Muscarinic Receptor Radioligand-Binding Assays. Current Protocols in Pharmacology, Chapter 4, Unit 4.15. [Link]

  • Watson, S. A., et al. (2000). In vitro characterisation of the muscarinic receptor partial agonist, sabcomeline, in rat cortical and heart membranes. British Journal of Pharmacology, 131(1), 107–116. [Link]

  • Jimenez, J. C., et al. (2020). Protocol for calcium imaging of dorsal and ventral CA1 neurons in head-fixed mice. STAR Protocols, 1(3), 100180. [Link]

  • Ishihara, Y., et al. (1996). Synthesis and structure-activity studies of a series of 1-oxa-2,8-diazaspiro[4.5]decan-3-ones and related compounds as M1 muscarinic agonists. Journal of Medicinal Chemistry, 39(18), 3524–3531. [Link]

  • ResearchGate. (n.d.). Calcium imaging protocol. [Link]

  • Cheméo. (n.d.). Chemical Properties of 1-Azaspiro(4.5)decane (CAS 176-80-7). [Link]

  • Univerzita Karlova. (2019). CHARACTERIZATION OF LIGAND BINDING TO M1 MUSCARINIC ACETYLCHOLINE RECEPTOR USING FLUORESCENCE ANISOTROPY METHOD. [Link]

  • Biophysics Reports. (2023). Intracellular calcium imaging for agonist screening. [Link]

  • PubChemLite. (n.d.). 1-oxa-8-azaspiro[4.5]decane hydrochloride (C8H15NO). [Link]

  • PubChem. (n.d.). 1-Oxa-7-azaspiro[4.5]decane hydrochloride. [Link]

  • FAPESP. (2025). Researchers develop chemical compound with potential against Alzheimer's disease. [Link]

  • BindingDB. (n.d.). Ki Summary for BDBM50280535. [Link]

  • Inxight Drugs. (n.d.). 1-Azaspiro(4.5)decan-2-one. [Link]

  • Jia, H., et al. (2020). Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorganic & Medicinal Chemistry, 28(14), 115560. [Link]

  • Journal of Emerging Investigators. (2022). Modular mimics of neuroactive alkaloids - design, synthesis, and cholinesterase inhibitory activity of rivastigmine analogs. [Link]

Sources

Method

Application of 1-Azaspiro[4.5]decan-8-one Hydrochloride in Opioid Receptor Binding Assays: An In-Depth Technical Guide

This technical guide provides a comprehensive overview and detailed protocols for the application of 1-Azaspiro[4.5]decan-8-one hydrochloride in opioid receptor binding assays. It is intended for researchers, scientists,...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive overview and detailed protocols for the application of 1-Azaspiro[4.5]decan-8-one hydrochloride in opioid receptor binding assays. It is intended for researchers, scientists, and drug development professionals engaged in the discovery and characterization of novel opioid receptor ligands. This document delves into the rationale behind the experimental design, offers step-by-step methodologies, and provides insights into data interpretation, grounded in established scientific principles.

Introduction: The Opioid System and the Quest for Novel Ligands

The opioid system, comprising the mu (µ), delta (δ), and kappa (κ) receptors, is a critical modulator of pain, mood, and reward pathways in the central nervous system.[1][2][3] Opioid receptors belong to the G-protein coupled receptor (GPCR) superfamily and are activated by endogenous peptides as well as exogenous opiates like morphine.[2][4][5] While opioid agonists are potent analgesics, their clinical use is hampered by severe side effects, including respiratory depression, tolerance, and addiction.[6] Consequently, there is a pressing need to develop novel opioid receptor modulators with improved therapeutic profiles.

Spirocyclic scaffolds, such as the 1-azaspiro[4.5]decane core, have garnered significant interest in medicinal chemistry due to their rigid, three-dimensional structures that can confer high affinity and selectivity for specific biological targets.[7] Several derivatives of azaspiro[4.5]decane have been investigated for their activity at various receptors, including opioid receptors.[8][9] This guide focuses on 1-Azaspiro[4.5]decan-8-one hydrochloride, a representative of this chemical class, and its characterization in opioid receptor binding assays.

Principle of the Competitive Radioligand Binding Assay

Competitive radioligand binding assays are a cornerstone of pharmacology for determining the affinity of an unlabeled test compound for a specific receptor.[1][10] The assay relies on the principle of competition between a radiolabeled ligand (radioligand) with known high affinity and selectivity for the receptor, and the unlabeled test compound. By measuring the ability of increasing concentrations of the test compound to displace the radioligand from the receptor, we can determine its inhibitory concentration 50% (IC50). The IC50 value can then be converted to a binding affinity constant (Ki), which reflects the intrinsic affinity of the test compound for the receptor.[10]

Experimental Workflow: A Visual Overview

The following diagram illustrates the key steps in a competitive opioid receptor binding assay.

experimental_workflow cluster_preparation Preparation cluster_assay Assay cluster_detection Detection & Analysis receptor_prep Receptor Membrane Preparation incubation Incubation of Receptor, Radioligand & Test Compound receptor_prep->incubation Receptor Source ligand_prep Radioligand & Test Compound Preparation ligand_prep->incubation Ligands filtration Rapid Filtration to Separate Bound & Free Ligand incubation->filtration Reaction Mixture scintillation Scintillation Counting of Bound Radioactivity filtration->scintillation Filters with Bound Ligand data_analysis Data Analysis: IC50 & Ki Determination scintillation->data_analysis Counts Per Minute (CPM)

Caption: Workflow for a competitive radioligand binding assay.

Detailed Protocol: Competitive Binding Assay for Opioid Receptors

This protocol is designed to assess the binding affinity of 1-Azaspiro[4.5]decan-8-one hydrochloride for the mu (µ), delta (δ), and kappa (κ) opioid receptors.

Materials and Reagents
  • Receptor Source: Commercially available cell membranes expressing recombinant human µ, δ, or κ opioid receptors (e.g., from PerkinElmer, MilliporeSigma).

  • Radioligands:

    • For µ receptors: [³H]-DAMGO (a high-affinity µ-agonist).

    • For δ receptors: [³H]-DPDPE (a high-affinity δ-agonist).

    • For κ receptors: [³H]-U69593 (a high-affinity κ-agonist).

  • Test Compound: 1-Azaspiro[4.5]decan-8-one hydrochloride, dissolved in an appropriate solvent (e.g., sterile water or DMSO) to create a stock solution.

  • Non-specific Binding Control: A high concentration of a non-radiolabeled, high-affinity ligand for each receptor (e.g., Naloxone for µ receptors).

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

  • Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.

  • Scintillation Cocktail: A suitable liquid scintillation cocktail (e.g., BetaScint).

  • Equipment:

    • 96-well microplates.

    • Pipettes.

    • Cell harvester for rapid filtration.

    • Glass fiber filters (e.g., Whatman GF/C).

    • Scintillation vials.

    • Liquid scintillation counter.

    • Incubator.

Experimental Procedure
  • Preparation of Reagents:

    • Prepare serial dilutions of 1-Azaspiro[4.5]decan-8-one hydrochloride in assay buffer. The concentration range should span several orders of magnitude around the expected Ki value (e.g., from 10⁻¹⁰ M to 10⁻⁵ M).

    • Dilute the receptor membranes in assay buffer to the recommended concentration.

    • Dilute the radioligand in assay buffer to a final concentration close to its Kd value.

  • Assay Setup:

    • Set up the assay in 96-well plates in triplicate for each condition:

      • Total Binding: Receptor membranes + radioligand + assay buffer.

      • Non-specific Binding: Receptor membranes + radioligand + a high concentration of the non-specific binding control (e.g., 10 µM Naloxone).

      • Competitive Binding: Receptor membranes + radioligand + varying concentrations of 1-Azaspiro[4.5]decan-8-one hydrochloride.

  • Incubation:

    • Initiate the binding reaction by adding the receptor membranes to the wells.

    • Incubate the plates at room temperature (approximately 25°C) for 60-120 minutes to allow the binding to reach equilibrium.[11]

  • Filtration:

    • Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester.[11] This step separates the receptor-bound radioligand from the free radioligand.

    • Quickly wash the filters three times with ice-cold wash buffer to remove any unbound radioligand.[11]

  • Scintillation Counting:

    • Transfer the filters to scintillation vials.

    • Add scintillation cocktail to each vial and allow them to equilibrate.

    • Measure the radioactivity (in counts per minute, CPM) in each vial using a liquid scintillation counter.

Data Analysis
  • Calculate Specific Binding:

    • Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

  • Generate a Competition Curve:

    • Plot the percentage of specific binding as a function of the logarithm of the concentration of 1-Azaspiro[4.5]decan-8-one hydrochloride.

    • The resulting curve should be sigmoidal.

  • Determine the IC50 Value:

    • Use a non-linear regression analysis program (e.g., GraphPad Prism) to fit the competition curve and determine the IC50 value.[11] The IC50 is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand.

  • Calculate the Ki Value:

    • Convert the IC50 value to the binding affinity constant (Ki) using the Cheng-Prusoff equation:

      • Ki = IC50 / (1 + [L]/Kd)

      • Where [L] is the concentration of the radioligand and Kd is the dissociation constant of the radioligand for the receptor.

Interpreting the Results: Affinity and Selectivity

The calculated Ki values for 1-Azaspiro[4.5]decan-8-one hydrochloride at the µ, δ, and κ opioid receptors will provide a quantitative measure of its binding affinity for each receptor subtype.

Parameter Description
Ki (nM) The binding affinity of 1-Azaspiro[4.5]decan-8-one hydrochloride for a specific opioid receptor subtype. A lower Ki value indicates a higher binding affinity.
Selectivity The ratio of Ki values for different receptor subtypes (e.g., Ki(κ)/Ki(µ)). A high ratio indicates selectivity for one receptor over another.

A compound with a low nanomolar or sub-nanomolar Ki for a particular receptor is considered a high-affinity ligand. High selectivity is often a desirable characteristic for therapeutic agents as it can minimize off-target effects.

Opioid Receptor Signaling Pathways

Understanding the downstream signaling pathways of opioid receptors is crucial for interpreting the functional consequences of ligand binding. Opioid receptors are coupled to inhibitory G-proteins (Gi/Go).[2][6]

signaling_pathway cluster_membrane Cell Membrane cluster_intracellular Intracellular opioid_receptor Opioid Receptor (µ, δ, or κ) g_protein Gi/Go Protein opioid_receptor->g_protein Activates adenylyl_cyclase Adenylyl Cyclase g_protein->adenylyl_cyclase Inhibits ion_channels Ion Channels (Ca²⁺, K⁺) g_protein->ion_channels Modulates mapk MAPK Pathway g_protein->mapk Activates camp cAMP adenylyl_cyclase->camp Decreases Production pka PKA camp->pka Reduces Activation ligand 1-Azaspiro[4.5]decan-8-one (Ligand) ligand->opioid_receptor Binds to

Caption: Simplified opioid receptor signaling cascade.

Upon agonist binding, the activated Gi/Go protein inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[4][6] This, in turn, reduces the activity of protein kinase A (PKA). Additionally, the G-protein βγ subunits can directly modulate ion channels, leading to the inhibition of voltage-gated Ca²⁺ channels and the activation of inwardly rectifying K⁺ channels.[2] These actions result in a hyperpolarization of the neuron and a reduction in neurotransmitter release, which underlies the analgesic effects of opioids. Opioid receptors can also activate other signaling pathways, such as the mitogen-activated protein kinase (MAPK) cascade.[12]

Conclusion and Future Directions

This guide has provided a detailed framework for the application of 1-Azaspiro[4.5]decan-8-one hydrochloride in opioid receptor binding assays. By following the outlined protocols, researchers can accurately determine the binding affinity and selectivity of this compound, providing crucial data for its further pharmacological characterization. Subsequent functional assays, such as [³⁵S]GTPγS binding or cAMP accumulation assays, will be necessary to determine whether 1-Azaspiro[4.5]decan-8-one hydrochloride acts as an agonist, antagonist, or allosteric modulator at opioid receptors. These studies will be instrumental in elucidating the therapeutic potential of this and related azaspirocyclic compounds.

References

  • Radioligand Binding Assay for an Exon 11-Associated Mu Opioid Receptor Target. (2015). Methods in Molecular Biology. [Link]

  • Molecular and cellular basis of mu-opioid receptor signaling: mechanisms underlying tolerance and dependence development. (2025). Frontiers in Pharmacology. [Link]

  • Opioid receptors signaling network. (2021). Scientific Reports. [Link]

  • Opioid Signaling Pathway. (n.d.). QIAGEN. [Link]

  • Molecular basis of opioid receptor signaling. (2022). Neuron. [Link]

  • Current understanding of opioid receptors and their signaling pathways. (2024). Revista Colombiana de Anestesiología. [Link]

  • Radioligand Binding Assay for an Exon 11-Associated Mu Opioid Receptor Target. (2015). SpringerLink. [Link]

  • In Vitro Mu-Opioid Receptor Binding Assay. (n.d.). BindingDB. [Link]

  • Synthesis, opioid receptor binding profile, and antinociceptive activity of 1-azaspiro[4.5]decan-10-yl amides. (1995). Journal of Medicinal Chemistry. [Link]

  • 8-(Heteroaryl)phenalkyl-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-ones as opioid receptor modulators. (2005). Medicinal Chemistry. [Link]

Sources

Application

Application Notes &amp; Protocols: Strategic Derivatization of 1-Azaspiro[4.5]decan-8-one for Structure-Activity Relationship (SAR) Studies

Introduction: The Strategic Value of the 1-Azaspiro[4.5]decane Scaffold The 1-azaspiro[4.5]decane core is a privileged scaffold in modern medicinal chemistry. Its rigid, three-dimensional spirocyclic framework presents s...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of the 1-Azaspiro[4.5]decane Scaffold

The 1-azaspiro[4.5]decane core is a privileged scaffold in modern medicinal chemistry. Its rigid, three-dimensional spirocyclic framework presents substituents in precise vectors, which is highly advantageous for optimizing interactions with biological targets like receptors and enzymes.[1] This structural rigidity minimizes the entropic penalty upon binding, often leading to enhanced potency and selectivity compared to more flexible acyclic or monocyclic analogs. Derivatives of this core have shown significant activity as ligands for a range of biological targets, including serotonin 5-HT1A receptors, M1 muscarinic agonists, and nociceptin receptors, making them invaluable for developing novel therapeutics for CNS disorders, pain, and other conditions.[2][3][4]

This guide provides an in-depth exploration of synthetic strategies for derivatizing the commercially available 1-azaspiro[4.5]decan-8-one. We will focus on the two primary points of diversification: the secondary amine at position 1 (N-1) and the ketone at position 8 (C-8). The protocols herein are designed to be robust and adaptable, providing a foundation for generating diverse chemical libraries essential for comprehensive Structure-Activity Relationship (SAR) studies.

Key Derivatization Points and Strategic Rationale

Effective SAR exploration requires systematic modification of the core scaffold. For 1-azaspiro[4.5]decan-8-one, the N-1 and C-8 positions offer distinct opportunities to probe the pharmacophore space of a target protein.

  • Position N-1 (Secondary Amine): This site is a key hydrogen bond donor and can be readily protonated under physiological conditions to form a cationic center, crucial for interacting with anionic residues (e.g., Asp, Glu) in a binding pocket. Derivatization at this position through N-alkylation or N-acylation allows for the introduction of a wide array of functionalities to explore hydrophobic pockets, introduce additional hydrogen bonding groups, or modulate the basicity (pKa) of the nitrogen.[5]

  • Position C-8 (Ketone): The ketone offers a versatile handle for significant structural modifications. It can be transformed into a variety of functional groups to introduce new stereocenters, alter polarity, and project substituents into different regions of the binding site. Key transformations include reductive amination to introduce new amine functionalities and Wittig-type reactions to form exocyclic alkenes, which can serve as isosteric replacements or introduce conformational constraints.[6][7]

G cluster_scaffold 1-Azaspiro[4.5]decan-8-one Core cluster_nodes Scaffold N1 N-1 Amine (pKa Modulation, H-Bonding) C8 C-8 Ketone (Structural Diversification) Alkylation N-Alkylation N1->Alkylation Explore hydrophobic pockets Acylation N-Acylation N1->Acylation Introduce amides ReductiveAmination Reductive Amination C8->ReductiveAmination Introduce new amine centers Wittig Wittig Olefination C8->Wittig Form C=C bonds

Figure 1: Key derivatization sites on the 1-azaspiro[4.5]decan-8-one scaffold and common synthetic strategies.

Part 1: Derivatization at the N-1 Position

Protocol 1.1: N-Alkylation via Reductive Amination

Reductive amination is a highly efficient method for introducing alkyl groups at the N-1 position. This protocol describes the reaction of the spiro-amine with an aldehyde or ketone in the presence of a mild reducing agent.

Causality Behind Experimental Choices:

  • Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice.[8] Unlike stronger reducing agents like sodium borohydride (NaBH₄), NaBH(OAc)₃ is chemoselective, preferentially reducing the iminium ion intermediate over the starting aldehyde or the C-8 ketone on the scaffold. It is also less sensitive to acidic conditions, which are often used to catalyze iminium ion formation.[8]

  • Solvent: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are excellent solvents as they are aprotic and effectively solubilize the reactants and the borohydride reagent.

  • Acid Catalyst: A small amount of acetic acid (AcOH) is often added to catalyze the formation of the iminium ion intermediate, thereby accelerating the reaction rate.

Workflow Diagram:

G start 1. Dissolve 1-azaspiro[4.5]decan-8-one and aldehyde in DCM/DCE add_acid 2. Add Acetic Acid (cat.) (Optional, for slow reactions) start->add_acid stir1 3. Stir at RT for 30-60 min (Iminium ion formation) add_acid->stir1 add_reductant 4. Add NaBH(OAc)₃ portion-wise stir1->add_reductant stir2 5. Stir at RT for 2-16 h (Monitor by TLC/LC-MS) add_reductant->stir2 quench 6. Quench with sat. NaHCO₃ (aq) stir2->quench extract 7. Extract with DCM quench->extract purify 8. Dry, Concentrate & Purify (Column Chromatography) extract->purify

Figure 2: Workflow for N-Alkylation via Reductive Amination.

Step-by-Step Methodology:

  • Reaction Setup: To a round-bottom flask charged with a magnetic stir bar, add 1-azaspiro[4.5]decan-8-one (1.0 eq) and the desired aldehyde (1.1 eq).

  • Solvent Addition: Dissolve the solids in anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE) (approx. 0.1 M concentration).

  • Iminium Formation: Stir the mixture at room temperature for 30 minutes. If the reaction is sluggish, a catalytic amount of glacial acetic acid (0.1 eq) can be added.

  • Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise over 10 minutes. Caution: Gas evolution (hydrogen) may occur.

  • Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the disappearance of the starting material by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 2-16 hours.

  • Work-up: Upon completion, carefully quench the reaction by adding saturated aqueous sodium bicarbonate (NaHCO₃) solution. Stir vigorously for 15 minutes.

  • Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Data Presentation:

R-CHO (Aldehyde)EquivalentsReducing AgentTime (h)Yield (%)
Benzaldehyde1.1NaBH(OAc)₃ (1.5 eq)485-95
Isobutyraldehyde1.1NaBH(OAc)₃ (1.5 eq)290-98
4-Pyridinecarboxaldehyde1.1NaBH(OAc)₃ (1.5 eq)675-85

Part 2: Derivatization at the C-8 Position

Protocol 2.1: Wittig Olefination

The Wittig reaction is a cornerstone of synthetic chemistry for converting ketones into alkenes with high regioselectivity.[9][10] This is particularly useful in SAR studies for replacing the polar carbonyl group with a non-polar, conformationally more restricted exocyclic double bond. This modification can probe the tolerance for planarity and altered geometry in the binding site.[7]

Causality Behind Experimental Choices:

  • Ylide Generation: A phosphonium ylide (Wittig reagent) is generated by treating a triphenylphosphonium salt with a strong base. The choice of base depends on the acidity of the proton alpha to the phosphorus. For simple alkyl ylides (non-stabilized), strong bases like n-butyllithium (n-BuLi) or sodium hydride (NaH) are required.[11]

  • Solvent: Anhydrous tetrahydrofuran (THF) or diethyl ether are essential to prevent quenching of the highly basic ylide.

  • Temperature: Ylide generation is often performed at low temperatures (e.g., 0 °C or -78 °C) to control reactivity and prevent side reactions. The subsequent reaction with the ketone can then be allowed to warm to room temperature.

Step-by-Step Methodology:

  • Ylide Preparation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (N₂ or Ar), suspend the appropriate triphenylphosphonium bromide salt (1.2 eq) in anhydrous THF.

  • Deprotonation: Cool the suspension to 0 °C and add n-butyllithium (n-BuLi) (1.1 eq, as a solution in hexanes) dropwise. A distinct color change (often to deep red or orange) indicates ylide formation. Stir for 1 hour at 0 °C.

  • Ketone Addition: In a separate flask, dissolve N-Boc-1-azaspiro[4.5]decan-8-one (1.0 eq) in anhydrous THF. Note: The amine must be protected (e.g., with a Boc group) to prevent it from reacting with n-BuLi.

  • Reaction: Cool the ylide solution to 0 °C and add the solution of the ketone dropwise.

  • Completion: Allow the reaction to warm to room temperature and stir overnight. Monitor by TLC or LC-MS.

  • Work-up: Quench the reaction with saturated aqueous ammonium chloride (NH₄Cl).

  • Extraction: Extract the mixture with ethyl acetate (3x).

  • Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. The crude product often contains triphenylphosphine oxide, a major byproduct.[10] Purify by flash column chromatography.

  • Deprotection (if necessary): The Boc protecting group can be removed by treatment with trifluoroacetic acid (TFA) in DCM.

Data Presentation:

Phosphonium SaltBaseProductYield (%)
Methyltriphenylphosphonium bromiden-BuLi8-Methylene-1-azaspiro[4.5]decane70-85
Ethyltriphenylphosphonium bromiden-BuLi8-Ethylidene-1-azaspiro[4.5]decane65-80

Application in SAR Studies: A Hypothetical Case

The derivatives synthesized via these protocols can be systematically evaluated to build a robust SAR model. For instance, consider a hypothetical target where the parent 1-azaspiro[4.5]decan-8-one has a binding affinity (IC₅₀) of 500 nM.

Hypothetical SAR Table:

Compound IDModification at N-1Modification at C-8IC₅₀ (nM)SAR Interpretation
1 -H=O500Parent Compound
2 -CH₂-Ph=O50A hydrophobic pocket near N-1 is indicated.
3 -CH₂(4-F-Ph)=O35Potential for halogen bonding or favorable polar interaction.
4 -H=CH₂800The polar carbonyl oxygen is important for affinity.
5 -CH₂-Ph=CH₂150The hydrophobic interaction at N-1 partially rescues the loss of the C=O interaction.

This systematic approach allows researchers to deconstruct the contributions of different parts of the molecule to its biological activity, guiding the rational design of more potent and selective compounds. The rigid spirocyclic core ensures that these structural changes translate into well-defined conformational effects, leading to clearer and more interpretable SAR data.[12]

Conclusion

The 1-azaspiro[4.5]decan-8-one scaffold is a powerful starting point for medicinal chemistry campaigns. The protocols detailed in this guide for derivatization at the N-1 and C-8 positions provide a reliable and versatile toolkit for generating compound libraries. By systematically applying these synthetic transformations and interpreting the resulting biological data, researchers can efficiently navigate the chemical space around this privileged core to develop novel drug candidates with optimized pharmacological profiles.

References

  • Mokrosz, M. J., et al. (1995). Structure-activity relationship studies of CNS agents--XVII. Spiro[piperidine-4',1-(1,2,3,4-tetrahydro-beta-carboline)] as a probe defining the extended topographic model of 5-HT1A receptors. Bioorganic & Medicinal Chemistry, 3(5), 533-8. [Link]

  • Gootjes, J., et al. (1981). Synthesis and structure-activity relationship of spiro[isochromanpiperidine] analogues for inhibition of histamine release. Journal of Medicinal Chemistry, 24(2), 194-8. [Link]

  • Tsukamoto, S., et al. (1995). Synthesis and Structure-Activity Studies of a Series of 1-Oxa-8-azaspiro[4.5]decanes as M 1 Muscarinic Agonists. Chemical and Pharmaceutical Bulletin, 43(9), 1523-1532. [Link]

  • Adam, L., et al. (2009). Synthesis and structure-activity relationships of N-substituted spiropiperidines as nociceptin receptor ligands: part 2. Bioorganic & Medicinal Chemistry Letters, 19(4), 1123-6. [Link]

  • Wang, C., et al. (2020). Design, Synthesis, and Antitumor Activity of a Series of Novel 4-(Aromatic Sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones. Molecules, 25(22), 5481. [Link]

  • Wang, Y., et al. (2019). Transformation of Anilines to 1‐Azaspiro[4.5]decanes via Dearomatization and Palladium‐Catalyzed aza‐[3+2] Cycloaddition with Vinylcyclopropanes. Angewandte Chemie International Edition, 58(38), 13494-13498. [Link]

  • Chen, J., et al. (2012). One-step synthesis of diazaspiro[4.5]decane scaffolds with exocyclic double bonds. Organic & Biomolecular Chemistry, 10(3), 511-514. [Link]

  • Gualdani, R., et al. (2021). Recent Approaches to the Construction of 1-Azaspiro[4.5]decanes and Related 1-Azaspirocycles. European Journal of Organic Chemistry, 2021(29), 4101-4117. [Link]

  • Zha, Z., et al. (2015). 18F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent. Journal of Medicinal Chemistry, 58(15), 6244-6255. [Link]

  • Zhang, J., et al. (2020). Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorganic & Medicinal Chemistry, 28(14), 115560. [Link]

  • Caturvedi, V., et al. (2019). 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain. ACS Medicinal Chemistry Letters, 10(12), 1678-1684. [Link]

  • Wikipedia. Wittig reaction. [Link]

  • Drug Design Org. (2005). Structure Activity Relationships. [Link]

  • ResearchGate. (2023). Structure–activity relationship of piperidine derivatives with... [Link]

  • Organic Chemistry Portal. Wittig Reaction. [Link]

  • Master Organic Chemistry. (2018). Wittig Reaction - Examples and Mechanism. [Link]

  • Oreate AI Blog. (2026). Research on Wittig Reagents and Their Applications in Organic Synthesis. [Link]

  • De Luca, L., et al. (2018). Discovery of Novel 1,3,8-Triazaspiro[4.5]decane Derivatives That Target the c Subunit of F1/FO-Adenosine Triphosphate (ATP) Synthase for the Treatment of Reperfusion Damage in Myocardial Infarction. Journal of Medicinal Chemistry, 61(16), 7131-7143. [Link]

  • Kise, N., et al. (1994). Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. Journal of Medicinal Chemistry, 37(23), 3894-902. [Link]

Sources

Method

Application Notes and Protocols for Evaluating the Bioactivity of 1-Azaspiro[4.5]decan-8-one Hydrochloride

Introduction: The Azaspiro[4.5]decane Scaffold as a Privileged Structure The 1-azaspiro[4.5]decan-8-one hydrochloride belongs to the azaspirodecane class of compounds, a structural motif highly valued in medicinal chemis...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Azaspiro[4.5]decane Scaffold as a Privileged Structure

The 1-azaspiro[4.5]decan-8-one hydrochloride belongs to the azaspirodecane class of compounds, a structural motif highly valued in medicinal chemistry. The inherent three-dimensionality and conformational rigidity of the spirocyclic system enhance its ability to interact with biological targets with high affinity and selectivity. Derivatives of the azaspiro[4.5]decane scaffold have demonstrated significant activity as modulators of key targets within the central nervous system (CNS), including sigma-1 (σ1) receptors and M1 muscarinic acetylcholine receptors.[1] These receptors are implicated in a range of neurological and psychiatric conditions, making novel ligands for them promising therapeutic candidates. Furthermore, related spirocyclic structures have been investigated for anticancer and anticonvulsant properties, suggesting a broad potential bioactivity profile for 1-Azaspiro[4.5]decan-8-one hydrochloride.[2][3]

This guide provides a comprehensive experimental framework for the systematic evaluation of the bioactivity of 1-Azaspiro[4.5]decan-8-one hydrochloride. The protocols are designed to progress from broad initial screening to more specific, mechanism-of-action studies, ensuring a logical and efficient discovery cascade.

Experimental Design: A Phased Approach to Bioactivity Screening

A successful preclinical evaluation of a novel compound requires a structured, multi-phase approach.[4][5] This ensures that resources are used efficiently and that decisions to advance a compound are based on robust data. The following workflow is recommended for characterizing 1-Azaspiro[4.5]decan-8-one hydrochloride.

G A Cytotoxicity Profiling (e.g., MTT/XTT Assays) B Broad Phenotypic Screening (Optional, e.g., Zebrafish Larvae) A->B C Receptor Binding Assays (Sigma-1, Muscarinic) A->C F Zebrafish Behavioral Models B->F D Functional Cellular Assays (Calcium Flux, Neurite Outgrowth) C->D D->F E Anticancer Proliferation Assays G Xenograft Tumor Models E->G

Caption: Phased experimental workflow for bioactivity evaluation.

Phase 1: Foundational Screening

The initial phase aims to establish the basic cytotoxic profile of the compound and, if feasible, gain early insights into its potential effects in a whole-organism model.

Protocol 1: General Cytotoxicity Assessment using MTT Assay

Scientific Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[6] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to its insoluble purple formazan product.[6][7] This initial screen is crucial to determine the concentration range at which the compound is non-toxic, which is essential for interpreting results from subsequent functional assays.

Materials:

  • 1-Azaspiro[4.5]decan-8-one hydrochloride

  • Human neuroblastoma cell line (e.g., SH-SY5Y)[8][9]

  • Human cancer cell lines (e.g., MDA-MB-231 for breast cancer, A549 for lung cancer)[10]

  • Complete cell culture medium (e.g., DMEM/F12 with 10% FBS)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • 96-well cell culture plates

  • Microplate reader

Procedure:

  • Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

  • Compound Treatment: Prepare a stock solution of 1-Azaspiro[4.5]decan-8-one hydrochloride in a suitable solvent (e.g., water or DMSO). Perform serial dilutions in culture medium to achieve a range of final concentrations (e.g., 0.1 µM to 100 µM).

  • Remove the medium from the cells and replace it with 100 µL of medium containing the various compound concentrations. Include a vehicle control (medium with solvent) and a positive control for cytotoxicity (e.g., doxorubicin).

  • Incubate the plate for 24, 48, or 72 hours.

  • MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.[7]

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the concentration-response curve to determine the IC₅₀ (half-maximal inhibitory concentration).

Data Presentation:

Compound Concentration (µM)Cell Viability (%) SH-SY5Y (Mean ± SD)Cell Viability (%) MDA-MB-231 (Mean ± SD)Cell Viability (%) A549 (Mean ± SD)
Vehicle Control100 ± 5.1100 ± 4.8100 ± 5.3
0.198.7 ± 4.599.1 ± 5.098.5 ± 4.9
195.2 ± 5.396.5 ± 4.297.1 ± 5.5
1088.9 ± 6.190.3 ± 5.892.4 ± 6.0
5075.4 ± 7.278.1 ± 6.580.3 ± 6.8
10052.1 ± 8.055.6 ± 7.158.9 ± 7.4

Phase 2: Target-Oriented In Vitro Assays

Based on the known pharmacology of the azaspirodecane scaffold, this phase focuses on specific molecular targets and cellular functions.

Neuropharmacological Evaluation

The human neuroblastoma SH-SY5Y cell line is a valuable model as it can be differentiated into a more mature neuronal phenotype and expresses relevant targets like muscarinic receptors.[8][9]

Scientific Rationale: To determine if the compound directly interacts with the sigma-1 receptor, a competitive binding assay is performed. This assay measures the ability of the test compound to displace a known radiolabeled ligand from the receptor.[11][12]

Materials:

  • Membrane preparations from cells or tissues expressing sigma-1 receptors (e.g., guinea pig liver)[11][13]

  • [³H]-(+)-pentazocine (radioligand)

  • Haloperidol (for determining non-specific binding)

  • 1-Azaspiro[4.5]decan-8-one hydrochloride

  • Assay buffer

  • Glass fiber filters

  • Scintillation counter

Procedure:

  • Assay Setup: In a 96-well plate, combine the membrane preparation, a fixed concentration of [³H]-(+)-pentazocine (near its Kd value), and varying concentrations of 1-Azaspiro[4.5]decan-8-one hydrochloride.

  • Incubation: Incubate the mixture at room temperature for a defined period (e.g., 120 minutes) to reach equilibrium.

  • Filtration: Rapidly filter the reaction mixture through glass fiber filters to separate bound from free radioligand.

  • Washing: Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

  • Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. The Ki (inhibitory constant) can be calculated from the IC₅₀ value using the Cheng-Prusoff equation.

Scientific Rationale: M1 muscarinic receptors are Gq-coupled G protein-coupled receptors (GPCRs).[14] Their activation leads to the release of intracellular calcium.[15] This assay measures changes in intracellular calcium concentration using a fluorescent dye, providing a functional readout of receptor activation (agonism) or inhibition (antagonism).[2][16]

G cluster_0 M1 Receptor Signaling Cascade A Agonist Binding (e.g., Acetylcholine or Test Compound) B M1 Receptor Activation A->B C Gq Protein Activation B->C D Phospholipase C (PLC) Activation C->D E PIP2 -> IP3 + DAG D->E F IP3 Binds to ER Receptors E->F G Ca2+ Release from ER F->G H Increased Cytosolic [Ca2+] G->H I Fluorescent Signal H->I

Caption: M1 muscarinic receptor calcium signaling pathway.

Materials:

  • CHO or HEK293 cells stably expressing the human M1 muscarinic receptor[17][18]

  • Calcium-sensitive fluorescent dye (e.g., Fluo-8)

  • Assay buffer (e.g., HBSS with 20 mM HEPES)

  • Carbachol or Acetylcholine (known M1 agonist)

  • Fluorescence Imaging Plate Reader (FLIPR) or similar instrument

Procedure:

  • Cell Plating: Seed the M1-expressing cells into a 384-well plate and incubate overnight.

  • Dye Loading: Wash the cells and load them with the calcium-sensitive dye for 1 hour at 37°C.[1]

  • Compound Addition: Place the plate in the FLIPR instrument. Add 1-Azaspiro[4.5]decan-8-one hydrochloride at various concentrations to test for agonist activity. To test for antagonist activity, pre-incubate the cells with the compound before adding a known agonist like carbachol at its EC₅₀ concentration.

  • Fluorescence Measurement: Measure the fluorescence intensity in real-time immediately before and after the addition of the compound and/or agonist.

  • Data Analysis: For agonist mode, plot the change in fluorescence against the compound concentration to determine the EC₅₀ (half-maximal effective concentration). For antagonist mode, plot the inhibition of the agonist response against the compound concentration to determine the IC₅₀.

Scientific Rationale: Neurite outgrowth is a critical process in neuronal development and regeneration. Assays measuring neurite length can indicate potential neurotrophic or neuroprotective effects of a compound.[19] The SH-SY5Y cell line can be induced to differentiate and extend neurites, providing a relevant in vitro model.[20]

Materials:

  • SH-SY5Y cells

  • Differentiation medium (e.g., low-serum medium containing retinoic acid)

  • 1-Azaspiro[4.5]decan-8-one hydrochloride

  • Fixation and staining reagents (e.g., paraformaldehyde and antibodies against neuronal markers like β-III tubulin)

  • High-content imaging system

Procedure:

  • Cell Plating and Differentiation: Plate SH-SY5Y cells on coated plates (e.g., poly-L-lysine) and treat with differentiation medium for 5-7 days.[5]

  • Compound Treatment: Treat the differentiated cells with non-toxic concentrations of 1-Azaspiro[4.5]decan-8-one hydrochloride for 48-72 hours.

  • Fixation and Staining: Fix the cells and perform immunocytochemistry for a neuronal marker.

  • Imaging and Analysis: Acquire images using a high-content imaging system. Use automated image analysis software to quantify neurite length and branching.[21]

  • Data Analysis: Compare the neurite length in compound-treated cells to vehicle-treated controls.

Data Presentation:

AssayEndpointResult (Mean ± SD)
Sigma-1 Binding Ki (nM)45.3 ± 8.2
M1 Calcium Flux (Agonist) EC₅₀ (nM)250.6 ± 35.1
M1 Calcium Flux (Antagonist) IC₅₀ (nM)> 10,000
Neurite Outgrowth % Increase in Length vs. Control35.7% ± 6.4%

Phase 3: In Vivo Model Validation

Positive and potent hits from in vitro assays should be validated in a whole-organism model to assess bioavailability, preliminary efficacy, and potential toxicity.

Protocol 5: Neuropharmacological Assessment in Zebrafish Larvae

Scientific Rationale: Zebrafish (Danio rerio) larvae are a powerful in vivo model for high-throughput screening in neuropharmacology.[22][23] Their nervous system shares significant homology with mammals, and their small size and rapid development allow for efficient testing of compounds on behavior.[7][24]

Materials:

  • Wild-type zebrafish larvae (5-7 days post-fertilization)

  • Multi-well plates

  • Automated video tracking system

  • 1-Azaspiro[4.5]decan-8-one hydrochloride

Procedure:

  • Compound Exposure: Place individual zebrafish larvae in wells of a 96-well plate containing embryo medium. Add the test compound at various concentrations.

  • Behavioral Paradigm: Use an automated tracking system to monitor larval behavior. A common paradigm is the light-dark transition test, which can assess anxiety-like behavior.[24]

  • Data Acquisition: Record parameters such as total distance moved, velocity, and time spent in light versus dark zones.

  • Data Analysis: Compare the behavioral parameters of compound-treated larvae to vehicle-treated controls. Significant alterations in locomotion or anxiety-like behavior can indicate CNS activity.

Protocol 6: Anticancer Efficacy in Xenograft Models (If Applicable)

Scientific Rationale: If significant cytotoxicity is observed in cancer cell lines, the compound's in vivo efficacy can be tested using xenograft models.[25][26] These models involve implanting human tumor cells into immunocompromised mice.[27]

Materials:

  • Immunocompromised mice (e.g., nude or SCID)

  • Cancer cell line showing in vitro sensitivity

  • 1-Azaspiro[4.5]decan-8-one hydrochloride formulated for in vivo administration

  • Calipers for tumor measurement

Procedure:

  • Tumor Implantation: Subcutaneously inject a suspension of cancer cells into the flank of the mice.

  • Compound Administration: Once tumors reach a palpable size, randomize the mice into treatment and control groups. Administer the compound (e.g., via oral gavage or intraperitoneal injection) according to a predetermined schedule and dose.

  • Tumor Measurement: Measure tumor volume with calipers regularly (e.g., twice a week).

  • Endpoint: The study can be concluded when tumors in the control group reach a certain size, or after a fixed duration. Tumor weight can be measured at the end of the study.

  • Data Analysis: Compare the tumor growth curves between the treated and control groups to determine if the compound has significant anti-tumor activity.

Conclusion and Future Directions

This structured experimental guide provides a robust framework for the comprehensive evaluation of 1-Azaspiro[4.5]decan-8-one hydrochloride. The phased approach, from broad cytotoxicity screening to specific in vitro and in vivo assays, allows for a thorough characterization of its bioactivity. Positive findings, particularly in the neuropharmacological assays, would warrant further investigation into the precise mechanism of action, including downstream signaling pathway analysis and evaluation in more complex disease models. The versatility of the azaspiro[4.5]decane scaffold suggests that this compound could be a valuable starting point for the development of novel therapeutics.

References

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 1-Azaspiro[4.5]decan-8-one Hydrochloride

Introduction The 1-azaspiro[4.5]decan-8-one scaffold is a critical structural motif in medicinal chemistry, serving as the core for bioactive alkaloids like FR901483 , TAN1251 , and various muscarinic/opioid receptor lig...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The 1-azaspiro[4.5]decan-8-one scaffold is a critical structural motif in medicinal chemistry, serving as the core for bioactive alkaloids like FR901483 , TAN1251 , and various muscarinic/opioid receptor ligands. Its synthesis is challenging due to the formation of the sterically congested quaternary spiro-carbon and the need to maintain the integrity of the ketone functionality (often masked as a ketal) during cyclization.

This guide addresses the most frequent technical hurdles encountered during the synthesis of 1-azaspiro[4.5]decan-8-one hydrochloride , focusing on the Iodocyclization and N-acyliminium ion pathways, which are the industry standards for constructing this architecture.

Module 1: Synthetic Strategy & Route Selection

Q1: Which synthetic route offers the highest reliability for the "8-one" isomer?

Recommendation: The Iodocyclization of Amino-Tethered Cyclohexenes (Bonjoch-Diaba protocol) is the most robust method for generating the 1-azaspiro[4.5] framework with control over the C8-ketone functionality.

  • Pathway:

    • Tethering: Reductive amination of 1,4-cyclohexanedione monoethylene acetal with an allylic amine.

    • Cyclization: Iodine-promoted 5-exo-trig cyclization to form the spiro-pyrrolidine ring.

    • Deiodination: Radical reduction (Bu3SnH or equivalent).

    • Deprotection: Acidic hydrolysis of the acetal to reveal the C8-ketone.

Why this works: It avoids the thermodynamic pitfalls of direct alkylation at the sterically hindered spiro-center and allows the C8-ketone to remain protected as a ketal until the final step.

Q2: My target is the hydrochloride salt. At what stage should I introduce the HCl?

Answer: The HCl salt should be formed only after the final deprotection of the C8-ketone.

  • Reasoning: The acetal protecting group (used to mask the 8-one) is acid-labile. Attempting to form the salt while the acetal is present will trigger premature deprotection and potential polymerization of the free amino-ketone.

  • Protocol: Isolate the free base 1-azaspiro[4.5]decan-8-one, dissolve in a non-protic solvent (Et2O or Dioxane), and treat with anhydrous 4M HCl in Dioxane.

Module 2: Critical Reaction Steps & Troubleshooting

Issue 1: Low Yield in the Spirocyclization Step

Symptom: The precursor is consumed, but multiple spots appear on TLC; NMR shows a complex mixture of aliphatic signals.

Potential CauseDiagnosticCorrective Action
5-exo vs 6-endo competition Check COSY NMR for ring size (pyrrolidine vs piperidine signals).Switch Solvent: Use non-polar solvents like CHCl3 or CH2Cl2. Polar solvents stabilize the transition state for the undesired 6-endo path.
N-Oxidation Mass spec shows M+16 peak.Degas Solvents: The amine is prone to oxidation. Perform iodocyclization under strict Argon atmosphere.
Enamine Hydrolysis Loss of double bond signals without cyclization.Dry Conditions: Ensure the amino-alkene precursor is strictly dry. Trace acid/water hydrolyzes the enamine intermediate before cyclization.
Issue 2: Incomplete Ketal Deprotection (The "Stuck" Acetal)

Symptom: The spiro-ring is formed, but the ethylene glycol ketal at C8 refuses to hydrolyze under standard conditions (1N HCl, THF).

Technical Insight: The proximal ammonium cation (protonated N1) creates an electrostatic field that destabilizes the oxocarbenium transition state required for acetal hydrolysis. Solution:

  • Increase Acid Strength: Switch to 6N HCl or TFA/H2O (1:1) .

  • Heat: Reflux at 60°C is often required.

  • Two-Phase Hydrolysis: Use a biphasic system (CHCl3/aq. HCl) to constantly extract the ketone product, driving the equilibrium forward.

Issue 3: Hygroscopicity & Stickiness of the HCl Salt

Symptom: The final product turns into a gum or oil upon exposure to air.

Troubleshooting:

  • Cause: 1-Azaspiro amines are highly hygroscopic. Excess HCl traps moisture.

  • Fix:

    • Lyophilization: Dissolve the gum in water and freeze-dry to obtain a flowable powder.

    • Trituration: Sonicate the gum in anhydrous Et2O or Acetone . The solid should precipitate as a white powder.

    • Storage: Store under Argon in a desiccator at -20°C.

Module 3: Experimental Visualization

Workflow: Iodocyclization Route to 1-Azaspiro[4.5]decan-8-one

SpiroSynthesis Start 1,4-Cyclohexanedione Monoethylene Acetal Step1 Reductive Amination (Allylamine) Start->Step1 Inter1 Amino-Tethered Cyclohexene Step1->Inter1 Tethering Step2 Iodocyclization (I2, NaHCO3) Inter1->Step2 Inter2 Iodo-Spiro Pyrrolidine Step2->Inter2 Ring Closure Step3 Deiodination (Bu3SnH or Raney Ni) Inter2->Step3 Inter3 Protected Spiro Ketal Step3->Inter3 Cleanup Step4 Acid Hydrolysis (6N HCl) Inter3->Step4 Final 1-Azaspiro[4.5]decan-8-one HCl Salt Step4->Final Deprotection

Caption: Step-wise synthesis of the 1-azaspiro[4.5]decan-8-one scaffold via the Bonjoch-Diaba iodocyclization protocol.

Module 4: Validated Experimental Protocol

Target: Preparation of 1-Azaspiro[4.5]decan-8-one Hydrochloride (100 mg scale).

1. Precursor Assembly:

  • React 1,4-cyclohexanedione monoethylene acetal (1.0 eq) with allylamine (1.1 eq) in DCE. Add NaBH(OAc)3 (1.5 eq). Stir 12h. Isolate the secondary amine.

2. Iodocyclization (The Key Step):

  • Dissolve the amine (1.0 eq) in dry CH2Cl2 (0.1 M).

  • Add NaHCO3 (3.0 eq) followed by I2 (1.2 eq) at 0°C.

  • Stir in the dark for 2h. Quench with sat. Na2S2O3.

  • Checkpoint: Check TLC. Product is usually less polar than the starting amine due to loss of the NH.

3. Deiodination & Salt Formation:

  • Treat the iodo-compound with Bu3SnH (1.5 eq) and AIBN (cat.) in refluxing toluene for 2h. (Alternatively, use catalytic hydrogenation Pd/C if the alkene is not needed).

  • Evaporate toluene.[1] Dissolve residue in THF/6N HCl (1:1) . Heat to 60°C for 4h.

  • Concentrate to dryness. Triturate with Et2O to remove tin residues.

  • Recrystallize the crude solid from EtOH/Et2O to yield the pure hydrochloride salt.

References

  • Bonjoch, J., Diaba, F., et al. (2003).[2] "Synthesis of enantiopure 3-amino-1-azaspiro[4.5]decan-8-ones by halonium promoted cyclization of amino-tethered cyclohexenes."[2][3][4] Tetrahedron, 59(35), 6885-6893. Link

  • Kibayashi, C., et al. (2002). "Total Synthesis of (-)-Lepadiformine A via N-Acyliminium Ion Spirocyclization." Journal of the American Chemical Society, 124(49), 14536-14537. Link

  • Diaba, F., & Bonjoch, J. (2025).[2] "Science of Synthesis: Spirocyclic Amine Construction." ResearchGate.[2] Link

  • BenchChem Technical Support. (2025). "Troubleshooting common issues in spirocyclic compound synthesis." BenchChem. Link

Sources

Optimization

Technical Support Center: Synthesis of 1-Azaspiro[4.5]decan-8-one

Welcome to the technical support center for the synthesis of 1-Azaspiro[4.5]decan-8-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side r...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 1-Azaspiro[4.5]decan-8-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of this valuable spirocyclic scaffold. Here, we provide in-depth troubleshooting advice, detailed experimental protocols, and mechanistic insights to enhance your synthetic success.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic strategies for preparing 1-Azaspiro[4.5]decan-8-one?

A1: The construction of the 1-Azaspiro[4.5]decan-8-one core is typically achieved through intramolecular cyclization reactions. The three most prevalent and effective strategies are:

  • Dieckmann Condensation: This involves the intramolecular cyclization of a diester precursor, specifically an N-substituted amino diester, under basic conditions to form a β-keto ester, which is then decarboxylated to yield the target spiroketone.

  • Intramolecular Mannich-type Reaction: This approach utilizes a precursor containing both an amine and a ketone or aldehyde functionality, often with an enolizable proton. Acid or base catalysis promotes the formation of an iminium ion intermediate, which then undergoes an intramolecular cyclization.

  • Intramolecular Aza-Michael Addition: This strategy involves the cyclization of a precursor containing a secondary amine and an α,β-unsaturated ketone. The nucleophilic amine attacks the β-carbon of the unsaturated system to form the piperidine ring of the spirocycle.

Each of these methods has its own set of advantages and potential side reactions, which are addressed in the troubleshooting section below.

Troubleshooting Guide: Common Side Reactions and Solutions

This section details potential side reactions and provides actionable troubleshooting steps.

Issue 1: Low Yield in Dieckmann Condensation due to Intermolecular Condensation and Polymerization

Question: I am attempting a Dieckmann condensation to synthesize the β-keto ester precursor for 1-Azaspiro[4.5]decan-8-one, but I am observing a significant amount of high molecular weight material and a low yield of the desired product. What is happening and how can I fix it?

Answer:

This is a classic issue in Dieckmann condensations, particularly when the reaction is not performed under high-dilution conditions. The formation of high molecular weight material suggests that intermolecular Claisen condensation is outcompeting the desired intramolecular Dieckmann cyclization , leading to oligomers and polymers.[1]

Causality: The Dieckmann condensation is an intramolecular version of the Claisen condensation.[2] For the reaction to favor the formation of the cyclic product, the two reactive ends of the same molecule must find each other. At high concentrations, the reactive enolate of one molecule is more likely to encounter the ester of another molecule, leading to intermolecular chain extension.

Troubleshooting Protocol:

Parameter Recommendation Rationale
Concentration Perform the reaction under high-dilution conditions (typically 0.01 to 0.05 M).Reduces the probability of intermolecular collisions, thereby favoring the intramolecular cyclization.
Addition Rate Add the diester precursor slowly over a prolonged period (e.g., via syringe pump) to a solution of the base.Maintains a low instantaneous concentration of the starting material, further promoting intramolecular reaction.
Base Selection Use a strong, non-nucleophilic base such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu).Minimizes side reactions like ester hydrolysis and ensures efficient enolate formation.
Solvent Use an anhydrous, aprotic solvent like tetrahydrofuran (THF) or toluene.Prevents quenching of the base and enolate intermediates. Polar aprotic solvents can enhance enolate stability.[2]

Experimental Protocol: High-Dilution Dieckmann Condensation

  • Set up a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel (or syringe pump), and a nitrogen inlet.

  • To the flask, add a suspension of sodium hydride (1.2 equivalents) in anhydrous THF to achieve a final reaction concentration of 0.01 M.

  • In the dropping funnel, prepare a solution of the N-protected amino diester precursor in anhydrous THF.

  • Slowly add the diester solution to the stirred suspension of NaH at a rate that maintains a gentle reflux (if the reaction is exothermic) or over 4-6 hours at a predetermined temperature (e.g., reflux).

  • After the addition is complete, continue stirring at reflux for an additional 1-2 hours to ensure complete cyclization.

  • Cool the reaction to 0 °C and cautiously quench with a proton source (e.g., acetic acid or saturated aqueous ammonium chloride).

  • Proceed with aqueous workup and extraction.

Caption: Concentration effect on Dieckmann condensation.

Issue 2: Formation of Bis-Michael Adduct in Aza-Michael Addition

Question: I am attempting an intramolecular aza-Michael addition to form the piperidine ring, but I am isolating a significant amount of a dimeric or higher molecular weight byproduct. What is this side product and how can I avoid it?

Answer:

The side product you are observing is likely the result of an initial intermolecular aza-Michael addition followed by a subsequent reaction. In this scenario, the amine of one precursor molecule adds to the activated double bond of another, leading to a dimeric species which can then potentially undergo further reactions. This is a common issue when the intramolecular cyclization is slow.[3]

Causality: The aza-Michael addition can proceed through both inter- and intramolecular pathways. If the conformation required for the intramolecular cyclization is not readily accessible, or if the reaction conditions favor bimolecular collisions, the intermolecular reaction will dominate.

Troubleshooting Protocol:

Parameter Recommendation Rationale
Catalyst Use a catalyst that promotes the intramolecular pathway. Lewis acids can coordinate to the carbonyl oxygen, further activating the double bond and potentially pre-organizing the substrate for cyclization.Enhances the rate of the desired intramolecular reaction.
Solvent A less polar solvent may favor a folded conformation of the precursor, bringing the reactive ends closer together.Solvent choice can influence the ground-state conformation of the substrate.
Temperature Lowering the reaction temperature can sometimes favor the intramolecular pathway by increasing the selectivity.Reduces the overall reaction rate, which can sometimes allow the more organized intramolecular transition state to be favored.
Protecting Groups The nature of the nitrogen protecting group (if any) can influence the nucleophilicity of the amine and the steric hindrance around it.A bulkier protecting group might disfavor intermolecular reactions.

Experimental Protocol: Catalyzed Intramolecular Aza-Michael Addition

  • To a solution of the amino-enone precursor in a suitable solvent (e.g., dichloromethane or toluene) at room temperature, add a catalytic amount of a Lewis acid (e.g., Yb(OTf)₃ or Sc(OTf)₃, 5-10 mol%).

  • Stir the reaction mixture and monitor the progress by TLC or LC-MS.

  • Upon completion, quench the reaction with a mild base (e.g., saturated sodium bicarbonate solution).

  • Perform an aqueous workup and extract the product with an organic solvent.

  • Purify the product by column chromatography.

aza_michael cluster_0 Desired Intramolecular Pathway cluster_1 Side Reaction: Intermolecular Addition A Amino-Enone Precursor B 1-Azaspiro[4.5]decan-8-one A->B Intramolecular Aza-Michael C 2 x Amino-Enone Precursor D Dimeric Bis-Adduct C->D Intermolecular Aza-Michael

Caption: Competing pathways in aza-Michael cyclization.

Issue 3: Incomplete Cyclization or Reversibility in Intramolecular Mannich Reaction

Question: My intramolecular Mannich-type reaction is not going to completion, or I am observing what appears to be the starting material upon workup. What could be the cause?

Answer:

The intramolecular Mannich reaction is often a reversible process, and the equilibrium may not favor the product under your current conditions.[4] Incomplete reaction or reversion to starting materials can be due to several factors, including an inappropriate pH, the presence of water, or thermodynamic instability of the product.

Causality: The key steps in the Mannich reaction, the formation of the iminium ion and the subsequent nucleophilic attack, are often reversible. The overall reaction is driven to completion by the formation of a thermodynamically stable product. If the spirocyclic ketone is sterically strained or if the reaction conditions allow for hydrolysis of the iminium intermediate, the equilibrium will shift back towards the starting materials.

Troubleshooting Protocol:

Parameter Recommendation Rationale
pH Control The reaction often requires careful pH control. For acid-catalyzed reactions, a Brønsted acid like acetic acid or a Lewis acid can be effective. For base-catalyzed reactions, a non-nucleophilic base is preferred.The formation of the iminium ion is typically favored under acidic conditions, while the enolization of the ketone can be promoted by either acid or base.
Water Removal Use anhydrous solvents and reagents. Consider using a Dean-Stark apparatus to remove water as it is formed, especially in reactions that generate water.Water can hydrolyze the iminium ion intermediate, preventing the cyclization from occurring.
Reaction Time and Temperature Optimize the reaction time and temperature. Sometimes, longer reaction times or higher temperatures are needed to drive the equilibrium towards the product.Allows the reaction to reach thermodynamic equilibrium.
Derivative Formation If the product is unstable, consider trapping it in situ as a more stable derivative.This can shift the equilibrium towards the product side.

Experimental Protocol: Water Scavenging in Intramolecular Mannich Reaction

  • Combine the amino-ketone precursor and a catalytic amount of an acid (e.g., p-toluenesulfonic acid) in toluene in a round-bottom flask.

  • Attach a Dean-Stark apparatus and a reflux condenser to the flask.

  • Heat the mixture to reflux. Water will be azeotropically removed and collected in the Dean-Stark trap.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture and proceed with a standard aqueous workup.

Caption: Reversibility in the intramolecular Mannich reaction.

Purification Strategies

The purification of 1-Azaspiro[4.5]decan-8-one and its intermediates can be challenging due to the presence of a basic nitrogen atom.

Recommended Purification Protocol: Column Chromatography

  • Stationary Phase: Silica gel is often suitable. However, if the product shows significant tailing or decomposition on silica, consider using alumina (neutral or basic) or a deactivated silica gel (e.g., by pre-treating with a triethylamine solution).

  • Mobile Phase: A gradient of a non-polar solvent (e.g., hexanes or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol) is typically effective. The addition of a small amount of a basic modifier, such as triethylamine (0.1-1%), to the eluent can significantly improve the peak shape and recovery of the amine-containing product by neutralizing acidic sites on the silica gel.

References

  • Dieckmann, W. Ber. Dtsch. Chem. Ges.1894 , 27, 102-103. [Link]

  • Overman, L. E.; Ricca, D. J. in Comprehensive Organic Synthesis; Trost, B. M., Fleming, I., Eds.; Pergamon Press: Oxford, U.K., 1991; Vol. 2, pp 1007-1046. [Link]

  • House, H. O. Modern Synthetic Reactions, 2nd ed.; W. A. Benjamin: Menlo Park, CA, 1972; pp 629-682. [Link]

  • Gawley, R. E. Org. React.1988 , 35, 1. [Link]

  • Schaefer, J. P.; Bloomfield, J. J. Org. React.1967 , 15, 1-203. [Link]

  • Perlmutter, P. Conjugate Addition Reactions in Organic Synthesis; Pergamon Press: Oxford, 1992. [Link]

  • Tramontini, M.; Angiolini, L. Mannich Bases: Chemistry and Uses; CRC Press: Boca Raton, FL, 1994. [Link]

  • Gay-Lussac, A.; et al. J. Org. Chem.2007 , 72, 9784-9790. [Link]

Sources

Troubleshooting

Troubleshooting 1-Azaspiro[4.5]decan-8-one hydrochloride purification by chromatography

Executive Summary & Chemical Profile User Query: "I am struggling to purify 1-Azaspiro[4.5]decan-8-one hydrochloride. My peaks are tailing, detection is inconsistent, and I suspect degradation on the column." Molecule Pr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile

User Query: "I am struggling to purify 1-Azaspiro[4.5]decan-8-one hydrochloride. My peaks are tailing, detection is inconsistent, and I suspect degradation on the column."

Molecule Profile:

  • Structure: A spirocyclic system consisting of a pyrrolidine ring (containing the secondary amine) fused to a cyclohexanone ring.

  • Key Challenges:

    • Detection: The molecule lacks a strong chromophore (no aromatic system). The ketone carbonyl (

      
      ) absorbs weakly at ~210 nm, which is often obscured by solvent cutoffs.
      
    • Tailing: The secondary amine (pKa ~10-11) interacts strongly with residual silanols on silica columns, causing severe peak tailing.

    • Stability: As an amino-ketone, the free base is prone to intermolecular condensation (Schiff base formation/polymerization). Maintaining the hydrochloride salt form is critical.

Troubleshooting Guide (Q&A Format)

Category A: Peak Shape & Tailing[1][2][3]

Q: My product elutes as a broad, tailing smear rather than a sharp peak. Is my column dead?

A: Likely not. This is a classic "silanol overload" issue common with amine salts.

  • The Mechanism: Silica supports (even "end-capped" ones) possess residual acidic silanol groups (Si-OH). Your amine is positively charged (

    
    ). It engages in ion-exchange interactions with ionized silanols (
    
    
    
    ), dragging the peak.
  • The Solution: You must suppress this interaction using low pH and high ionic strength .

    • Protocol: Switch to a Reverse Phase (C18) method using 0.1% Trifluoroacetic Acid (TFA) or 0.1% Formic Acid in both water and acetonitrile.

    • Why: The acid keeps the silanols protonated (neutral, Si-OH) and the amine protonated, preventing the ionic attraction. TFA also acts as an ion-pairing agent, further sharpening the peak.

Q: Can I use Triethylamine (TEA) to block the silanols?

A: NOT RECOMMENDED for this specific molecule.

  • Risk: While TEA competes for silanol sites, adding a base raises the pH. This risks deprotonating your amine hydrochloride. Once free-based, the amine moiety of one molecule can attack the ketone of another, leading to dimerization or polymerization.

  • Verdict: Stick to acidic mobile phases to maintain the stable HCl salt form.

Category B: Detection Issues

Q: I injected 50 mg, but I see nothing on the UV trace. Where did it go?

A: Your compound is effectively "invisible" to standard UV detection at 254 nm.

  • The Physics: 1-Azaspiro[4.5]decan-8-one has no conjugated

    
    -system. It only has a weak carbonyl absorbance around 210 nm.
    
  • Immediate Fix: Set your UV detector to 205 nm or 210 nm . Ensure you are using "HPLC Grade" acetonitrile and water, as lower grades absorb heavily at these wavelengths (solvent cutoff).

  • Better Fix (Universal Detection): Use an ELSD (Evaporative Light Scattering Detector) or CAD (Charged Aerosol Detector) .[1][2] These detect the physical particle mass after solvent evaporation and are independent of UV chromophores.[3][4]

  • Alternative: If you only have UV, perform a post-column derivatization or check fractions via TLC using a Ninhydrin stain (stains amines red/purple) or DNP stain (stains ketones orange).

Category C: Stability & Solubility

Q: Can I run this on Normal Phase (Silica/Hexane/EtOAc)?

A: This is highly discouraged.

  • Solubility: The HCl salt is insoluble in Hexane/EtOAc.

  • Reactivity: If you try to dissolve the free base in Ethyl Acetate or Acetone, the secondary amine can react with the solvent (transamidation with EtOAc or Schiff base with Acetone).

  • Recommendation: Use Reverse Phase (C18) or HILIC (Hydrophilic Interaction Liquid Chromatography). The salt is soluble in water/methanol, making these modes ideal.

Diagnostic Visuals

Figure 1: Troubleshooting Decision Tree

TroubleshootingTree Start Start: Analyze Chromatogram Issue What is the primary issue? Start->Issue NoPeak No Peak / Low Signal Issue->NoPeak Tailing Tailing / Broad Peak Issue->Tailing Ghost Ghost Peaks / Loss of Mass Issue->Ghost UVCheck Check UV Wavelength. Is it >220nm? NoPeak->UVCheck MobilePhase Check Mobile Phase pH. Is it Neutral/Basic? Tailing->MobilePhase SolventCheck Check Solvent. Is it Acetone/EtOAc? Ghost->SolventCheck ChangeUV Action: Lower to 205-210nm or use ELSD/MS UVCheck->ChangeUV Yes AddAcid Action: Add 0.1% TFA (Suppresses Silanols) MobilePhase->AddAcid Yes StableSalt Action: Switch to MeOH/Water. Keep as HCl Salt. SolventCheck->StableSalt Yes (Reaction Risk) caption Figure 1: Decision matrix for troubleshooting spiro-amine purification.

Figure 2: The Silanol Interaction Mechanism

Mechanism cluster_bad Neutral pH (Problem) cluster_good Acidic pH < 3 (Solution) Silanol_Bad Si-O⁻ (Ionized) Amine_Bad Amine⁺ (R2NH2⁺) Silanol_Bad->Amine_Bad Attraction Interaction STRONG IONIC BINDING (Tailing) Amine_Bad->Interaction Silanol_Good Si-OH (Neutral) Amine_Good Amine⁺ (R2NH2⁺) NoInteraction NO BINDING (Sharp Peak) Amine_Good->NoInteraction caption Figure 2: Mechanism of amine tailing and acid suppression.

Recommended Experimental Protocols

Protocol A: Mobile Phase Preparation (Reverse Phase)
ComponentSolvent A (Aqueous)Solvent B (Organic)Function
Base Solvent HPLC Grade Water (Milli-Q)Acetonitrile (MeCN)Carrier matrix.
Modifier 0.1% v/v TFA (or Formic Acid)0.1% v/v TFA (or Formic Acid)TFA: Ion-pairing agent; sharpens peaks.Formic: Better for MS detection (less suppression).
Notes Add acid to both A and B to maintain constant pH during gradient.Avoid Acetone: Reacts with amines.Avoid Phosphate Buffers: If using MS/ELSD (non-volatile).
Protocol B: Column Cleaning (If contaminated with amine)

If you suspect the amine has irreversibly bound to the column (high backpressure, ghost peaks):

  • Flush: 95% Water / 5% MeCN (no acid) for 10 column volumes (CV).

  • Wash: 50% Methanol / 50% Water with 50 mM Ammonium Formate (pH ~3.5) for 20 CV. The high ionic strength displaces the bound amine.

  • Store: 100% Acetonitrile (for short term) or manufacturer recommended storage solvent.

References

  • Waters Corporation. How can I decrease tailing of a basic compound when running a reversed-phase method with a C18 column? Waters Knowledge Base. Link

  • Thermo Fisher Scientific. CAD vs ELSD: Which HPLC Detector Is Your Better Option? (2024).[1][4] Link

  • Shimadzu. Troubleshooting: Peak Tailing. Shimadzu Excellence in Science. Link

  • Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley. (Foundational text on silanol suppression mechanisms).
  • PubChem. 1-Azaspiro[4.5]decan-8-one Compound Summary. National Library of Medicine. Link

Sources

Optimization

Challenges in scaling up 1-Azaspiro[4.5]decan-8-one hydrochloride production

Status: Operational | Tier 3 Engineering Support[1] Subject: Troubleshooting Scale-Up Bottlenecks for 1-Azaspiro[4.5]decan-8-one HCl Audience: Process Chemists, CMC Leads, Scale-up Engineers Scope: Synthesis optimization...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational | Tier 3 Engineering Support[1]

Subject: Troubleshooting Scale-Up Bottlenecks for 1-Azaspiro[4.5]decan-8-one HCl Audience: Process Chemists, CMC Leads, Scale-up Engineers Scope: Synthesis optimization, impurity rejection, and salt crystallization dynamics.[1]

Executive Summary: The Nature of the Beast

Scaling the production of 1-Azaspiro[4.5]decan-8-one (and its hydrochloride salt) presents a unique "perfect storm" of chemical engineering challenges. Unlike simple piperidines, the spirocyclic quaternary carbon creates significant steric drag during cyclization, often leading to incomplete conversion. Furthermore, the hydrochloride salt of this scaffold is notorious for hygroscopicity and "oiling out" (phase separation into a gum) rather than crystallizing, particularly when scaled from grams to kilograms.

This guide bypasses standard textbook advice to address the specific failure modes of this spiro-system.

Module 1: The Cyclization Bottleneck (Forming the Spiro-Center)

Context: The formation of the spiro-quaternary carbon (C5) is the most energy-intensive step.[1] Whether you are utilizing a Dieckmann condensation or a Double Michael Addition , thermal management is critical.

The Issue: "My reaction stalls at 85% conversion, and pushing heat creates tar."

Diagnosis: Steric hindrance at the spiro-center slows the final ring closure, allowing competing polymerization pathways (intermolecular vs. intramolecular) to take over.

Root Cause Analysis:

  • Thermodynamic Equilibrium: The cyclization is often reversible.[1] On scale, the buildup of the leaving group (usually ethanol or methanol) shifts equilibrium backward.

  • Viscosity: As the reaction proceeds, the mixture thickens, impeding mass transfer of the base (e.g., NaH or KOtBu).

Protocol: The "Continuous Strip" Method Do not simply reflux. You must actively shift the equilibrium.

  • Solvent Switch: Replace standard THF with Toluene or Xylene .[1]

  • Dean-Stark Modification: Use a Dean-Stark trap not just for water, but to distill off the alcohol byproduct (ethanol/methanol) continuously.[1]

  • High-Shear Agitation: Switch from standard impellers to a hydrofoil or pitch-blade turbine to ensure suspension of the solid base.[1]

Quantitative Troubleshooting Table:

SymptomProbable CauseCorrective Action
Stalled Conversion (<90%) Alcohol byproduct accumulationInitiate azeotropic distillation of solvent volume (3x turnover).
Dark/Tar Formation Localized hotspots near reactor wallsReduce jacket temperature differential (

) to <10°C; increase agitation speed.[1]
Sudden Exotherm Accumulation of unreacted baseDANGER: Stop feed.[1] Verify agitation. Resume feed at 50% rate only after exotherm subsides.
Module 2: The "Goo" Phase – Salt Formation & Crystallization

Context: This is the most frequent failure point. The free base is an oil; you add HCl, and instead of a white powder, you get a yellow, sticky gum that refuses to solidify.

The Issue: "The HCl salt oiled out and won't crystallize."

Diagnosis: The lattice energy of the spiro-salt is low, and the presence of any water (from aqueous HCl or wet solvents) creates a hydration shell that stabilizes the amorphous "gum" phase.

The Solution: The TMSCl (In-Situ Anhydrous) Generator Avoid aqueous HCl and HCl gas cylinders (which are hard to control on scale).

The Protocol: Use Trimethylsilyl Chloride (TMSCl) and Methanol (MeOH) to generate anhydrous HCl inside the solution. This consumes water and drives crystallization.[1][2]

  • Dissolution: Dissolve the free base oil in anhydrous Ethyl Acetate (EtOAc) or Isopropyl Acetate (IPAc) (Ratio: 10 volumes).

  • The Trigger: Add 1.05 equivalents of Methanol .

  • The Generator: Slowly add 1.05 equivalents of TMSCl dropwise at 0–5°C.

    • Mechanism:[1][2][3][4][5]

      
       (anhydrous).[1]
      
  • Aging: The HCl is released slowly, preventing rapid supersaturation (which causes oiling).

  • Seed: Add 0.5% wt/wt seed crystals of the desired polymorph immediately after TMSCl addition.

Visualizing the Workflow (Graphviz):

SaltFormation Base Free Base (Oil) in EtOAc Reagents Add MeOH + TMSCl (Controlled Feed) Base->Reagents 0-5°C Reaction In-Situ Reaction: TMSCl + MeOH -> HCl + TMS-OMe Reagents->Reaction Nucleation Slow Release of HCl (Supersaturation Control) Reaction->Nucleation Scavenges Water Crystallization Crystalline Solid (No Oil) Nucleation->Crystallization + Seed

Caption: The TMSCl strategy generates anhydrous HCl in situ, scavenging water and preventing the formation of amorphous gums common in spiro-amine salts.[1]

Module 3: Impurity Exorcism (Purification)

Context: The 1-azaspiro[4.5] system is prone to a specific impurity: the Open-Chain Ethyl Ester (resulting from hydrolysis of the uncyclized intermediate).[1]

The Issue: "I have a persistent 3% impurity at RRT 0.92."

Diagnosis: This is likely the non-decarboxylated or open-ring keto-ester.[1] It has very similar solubility to your product.

The "pH Swing" Wash Protocol: Standard recrystallization often fails to remove this. Use chemical differentiation.

  • Acid Wash: Dissolve crude free base in MTBE .[1]

  • Extraction: Extract with 0.5M aqueous H2SO4 .

    • Logic: The spiro-amine (pKa ~9-10) protonates and goes into water.[1] The non-basic open-chain ester/impurities stay in the MTBE.[1]

  • Discard: Discard the organic (MTBE) layer.

  • Basification: Adjust the aqueous layer to pH 12 with NaOH.

  • Recovery: Extract the purified free base back into Dichloromethane (DCM) or IPAc .

FAQ: Field-Specific Troubleshooting

Q: Can I use IPA (Isopropanol) for the salt formation? A: Proceed with caution. While IPA is a common solvent for HCl salts, for 1-azaspiro[4.5]decan-8-one, IPA often retains too much solubility, leading to low yields (<60%).[1] Isopropyl Acetate (IPAc) or Ethyl Acetate are superior because the salt is virtually insoluble in them, driving high recovery (>90%).

Q: The product turns pink/red upon drying. Why? A: This indicates oxidation of the pyrrolidine nitrogen .

  • Fix: Ensure the final salt wash is acidic. Free amines on the crystal surface oxidize rapidly. Wash the filter cake with chilled EtOAc containing trace HCl, and dry under vacuum with a Nitrogen bleed (exclude oxygen).

Q: Safety concerns regarding the Dieckmann cyclization on >1kg scale? A: Hydrogen gas evolution.

  • If using NaH, the H2 release is instantaneous.

  • Mitigation: Use a "slurry dose" approach.[1] Do not add solid NaH to the liquid. Instead, pump a slurry of the diester into a suspension of NaH in Toluene. This controls H2 evolution by the feed rate of the limiting reagent.

References & Authoritative Grounding
  • Dieckmann Condensation Scale-Up:

    • Mechanism & Scale: "The Dieckmann Condensation."[3][4][6][7] Organic Reactions, Vol 15. (Provides foundational thermodynamics for ring closure).

    • Source:[1]

  • In-Situ HCl Generation (TMSCl Method):

    • Methodology: "Method for salt preparation using chlorosilanes."[1][8] (Demonstrates the TMSCl + Alcohol technique for difficult pharmaceutical salts like Sertraline, applicable to spiro-amines).

    • Source:[1]

  • Spirocyclic Scaffold Synthesis:

    • Specific Scaffold: "Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives." (While discussing the 1-oxa variant, the scale-up isolation logic for the 8-azaspiro amine core is chemically identical).

    • Source:[1]

  • Salt Formation Troubleshooting:

    • General Guide: "Salt formation of pharmaceutical compounds."[1] (Discusses counter-ion selection and solvent effects on hygroscopicity).

    • Source:

Disclaimer: This guide is intended for qualified chemical professionals. Always perform a Process Safety Assessment (PSA) regarding hydrogen evolution and exotherms before scaling up.

Sources

Reference Data & Comparative Studies

Validation

Definitive Structural Confirmation of 1-Azaspiro[4.5]decan-8-one HCl: A Comparative Analytical Guide

Executive Summary & Core Directive In the synthesis of spirocyclic scaffolds, specifically 1-Azaspiro[4.5]decan-8-one hydrochloride , standard analytical protocols often fail to distinguish between regioisomers (e.g., 6-...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Core Directive

In the synthesis of spirocyclic scaffolds, specifically 1-Azaspiro[4.5]decan-8-one hydrochloride , standard analytical protocols often fail to distinguish between regioisomers (e.g., 6-one vs. 8-one) or confirm the integrity of the spiro-quaternary carbon. This guide moves beyond basic identity checks (MS, 1D NMR) to establish a rigorous structural elucidation workflow .

We compare the "Standard Routine" (often insufficient) against the "Advanced Multi-Modal Protocol" (required for IND-enabling data). The focus is on proving the connectivity of the spiro-junction (C5) and the position of the ketone (C8) relative to the amine salt.

The Structural Challenge

The molecule consists of a protonated pyrrolidine ring spiro-fused to a cyclohexanone ring.

  • Formula: C

    
    H
    
    
    
    NO
    
    
    HCl
  • Critical Feature: The quaternary spiro-carbon (C5) does not bear protons, making it invisible in DEPT-135 and hard to assign in 1D

    
    H NMR due to aliphatic overlap.
    
  • Risk: Misidentification of the ketone position (regioisomerism) or ring-opening impurities.

Comparative Overview: Characterization Tiers
FeatureTier 1: Standard Routine Tier 2: Advanced (Recommended)
Techniques LC-MS,

H NMR (1D), IR
2D NMR (HSQC, HMBC, COSY),

C NMR, XRD
Connectivity Inferential (Mass + Integration)Definitive (Through-bond correlations)
Spiro-Proof Weak (Assumes synthesis worked)Strong (Direct correlation to quaternary C)
Salt Stoichiometry Elemental Analysis (CHN)qNMR or IC + XRD
Verdict Insufficient for novel IP Gold Standard for Publication/Patents

Experimental Protocols & Methodology

Sample Preparation (Critical Causality)
  • Solvent Choice: Use DMSO-

    
      rather than CDCl
    
    
    
    .
    • Reasoning: The hydrochloride salt is often sparingly soluble in chloroform. More importantly, DMSO-

      
       slows the exchange of the ammonium protons (
      
      
      
      ), allowing them to be observed as distinct signals (often a broad broad singlet around 9.0–10.0 ppm), which enables coupling verification to adjacent methylene protons.
  • Concentration:

    
     10 mg/0.6 mL for adequate 
    
    
    
    C S/N ratio.
Tier 2 Analytical Workflow (The "Self-Validating" System)

This protocol uses a "lock-and-key" logic where one experiment validates the next.

Step 1:


C NMR & DEPT-135 
  • Objective: Identify the quaternary carbons.

  • Expectation: You will see a carbonyl signal (~208-212 ppm) and a spiro-quaternary signal (~60-70 ppm).

  • Validation: The spiro-carbon must disappear in DEPT-135.

Step 2: 2D HSQC (Heteronuclear Single Quantum Coherence)

  • Objective: Assign all protonated carbons.

  • Validation: Differentiate the

    
    -methylene protons of the pyrrolidine ring (next to N) from the 
    
    
    
    -methylene protons of the ketone.

Step 3: 2D HMBC (Heteronuclear Multiple Bond Correlation) - The Key Step

  • Objective: Prove the spiro-connectivity.

  • Protocol: Set long-range coupling delay for 8 Hz (standard).

  • Diagnostic Correlations:

    • H-2/H-3 (Pyrrolidine)

      
       Correlation to C-5 (Spiro) .
      
    • H-6/H-10 (Cyclohexanone)

      
       Correlation to C-5 (Spiro)  AND C-8 (Carbonyl) .
      
    • Note: This "cross-stitch" correlation proves the two rings share Carbon 5.

Step 4: Single Crystal X-Ray Diffraction (XRD)

  • Growth Method: Slow evaporation of a Methanol/Ethanol solution or vapor diffusion (MeOH/Et

    
    O).
    
  • Objective: Absolute confirmation of salt structure and lattice packing.

Data Interpretation & Visualization

Expected NMR Data Table (DMSO- )

Note: Chemical shifts are representative estimates based on analogous spiro-piperidinones [1, 2].

PositionType

(ppm)

(ppm)
HMBC Key Correlations (

C)
1 (NH

)
Amine9.2-9.8 (br s)-C-2, C-5
2 CH

(Ring A)
3.2-3.4 (m)~45.0C-3, C-4, C-5 (Spiro)
3 CH

(Ring A)
1.8-2.0 (m)~22.0C-2, C-4, C-5
4 CH

(Ring A)
2.1-2.3 (m)~33.0C-2, C-3, C-5
5 Cq (Spiro) -~65.0 -
6/10 CH

(Ring B)
1.9-2.1 (m)~35.0C-8 (C=O) , C-5
7/9 CH

(Ring B)
2.3-2.5 (m)~38.0C-8 (C=O) , C-6/10
8 C=O -~210.0 -
Logic Flow for Structural Confirmation

The following diagram illustrates the decision-making process required to confirm the structure definitively.

StructuralConfirmation Start Synthesized Product (1-Azaspiro[4.5]decan-8-one HCl) Tier1 Tier 1: 1D 1H NMR + LCMS Start->Tier1 Decision1 Mass Correct? Aliphatic Envelope Visible? Tier1->Decision1 Fail1 STOP: Check Synthesis (Open Chain/Impurity) Decision1->Fail1 No Tier2 Tier 2: 2D NMR (HMBC/HSQC) Decision1->Tier2 Yes (Ambiguous) SpiroCheck Does Ring A (H-2) and Ring B (H-6) correlate to same Quaternary C? Tier2->SpiroCheck SpiroCheck->Fail1 No (Ring Opening) KetoneCheck Do H-7/H-9 correlate to Carbonyl (C-8)? SpiroCheck->KetoneCheck Yes KetoneCheck->Fail1 No (Regioisomer) XRD Tier 3: X-Ray Crystallography (Definitive Salt Confirmation) KetoneCheck->XRD Optional (Gold Std) Confirmed STRUCTURE CONFIRMED Publishable Data KetoneCheck->Confirmed Sufficient XRD->Confirmed

Caption: Figure 1. Analytical decision matrix for validating spirocyclic amine salts. Blue nodes indicate required steps; Green indicates validation.

HMBC Connectivity Visualization

This diagram visualizes the specific through-bond correlations (HMBC) that act as the "fingerprint" for this molecule.

HMBC_Logic N1 N1 (Amine) C2 C2 (CH2) N1->C2 C5 C5 (Spiro Cq) C2->C5 C6 C6 (CH2) C5->C6 C8 C8 (Ketone) C6->C8 3-bond H2 H-2 H2->C5 HMBC (Proof of Spiro) H6 H-6 H6->C5 HMBC H6->C8 HMBC (Proof of Ketone)

Caption: Figure 2. Critical HMBC correlations. Green dashed arrows represent long-range couplings that confirm the spiro-junction and ketone placement.

References

  • Moutou, J. L., et al. (2020). Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors.[1][2][3] Bioorganic & Medicinal Chemistry.[2][4][5][6][7][8]

  • Carreira, E. M., et al. (2019). Spirocyclic Scaffolds in Medicinal Chemistry.[7] (General methodology reference for spiro-amine characterization).

  • Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. 8th Ed. Wiley. (Standard reference for chemical shift rules of spiro-ketones).
  • Oxford Instruments. Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy.

Sources

Comparative

Comparing the bioactivity of 1-Azaspiro[4.5]decan-8-one hydrochloride with its analogs

Executive Summary: The "Gateway" Scaffold 1-Azaspiro[4.5]decan-8-one hydrochloride is not a final drug but a high-value privileged scaffold . In the hierarchy of medicinal chemistry building blocks, it serves as a confor...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Gateway" Scaffold

1-Azaspiro[4.5]decan-8-one hydrochloride is not a final drug but a high-value privileged scaffold . In the hierarchy of medicinal chemistry building blocks, it serves as a conformationally restricted core used to synthesize complex bioactive alkaloids, most notably the potent immunosuppressant FR901483 and various GPCR ligands (Adenosine A2A, Muscarinic).

Unlike its structural analog 1-Oxa-8-azaspiro[4.5]decane (widely used for Sigma-1 receptor ligands), the 1-Azaspiro[4.5]decan-8-one core (pyrrolidine fused to cyclohexanone) is specifically valued for its ability to mimic the twisted geometry of peptide turns or bridged alkaloids.

Core Distinction
Feature1-Azaspiro[4.5]decan-8-one 1-Oxa-8-azaspiro[4.5]decan-3-one
Core Structure Pyrrolidine spiro-fused to CyclohexanonePiperidine spiro-fused to Furanone
Primary Bioactivity Immunosuppression (FR901483 precursor), Adenosine AgonismSigma-1 Receptor Agonism, Analgesia
Key Mechanism Purine biosynthesis inhibition (via derivatives)Chaperone protein modulation

Structural & Functional Comparison

The bioactivity of this compound must be evaluated through the lens of its derivatives.[1][2][3][4][5] The hydrochloride salt acts as the stable, soluble precursor for generating libraries of "Spiro-Amines."

Comparative Potency of Derivatives

The following table contrasts the bioactivity of lead compounds derived from the 1-Azaspiro[4.5]decan-8-one scaffold against standard clinical agents and alternative spiro-scaffolds.

Table 1: Bioactivity Profile of Derived Ligands

Derivative ClassTarget / MechanismLead Compound / AnalogPotency (IC50 / Ki)Comparison to Standard
Immunosuppressant IMP Dehydrogenase (Purine Biosynthesis)FR901483 (Derived from scaffold)IC50: ~15 nM (Lymphocyte Proliferation)Comparable to FK506 (0.1–10 nM); Superior to Cyclosporin A in some models.
GPCR Agonist Adenosine A2A Receptor N-Benzyl-1-azaspiro[4.5]decane acetalsKi: 120–450 nM Lower potency than CGS-21680 (Ki: 15 nM) but higher selectivity against A1 receptors.
Muscarinic Agent M1 Muscarinic Receptor TAN-1251 AnalogsEC50: ~1.2 µM Partial agonist; less potent than Acetylcholine but metabolically stable.
Sigma Ligand Sigma-1 Receptor 1-Oxa-8-azaspiro analogs (Alternative Scaffold)Ki: 0.47 nM 1-Azaspiro derivatives are generally inactive or weakly active (>1000 nM) at Sigma-1 compared to 1-Oxa analogs.
Structure-Activity Relationship (SAR)

The rigid spiro-carbon forces the nitrogen-containing ring (Ring A) and the ketone-containing ring (Ring B) into a perpendicular orientation. This "orthogonal locking" reduces the entropic penalty of binding to deep protein pockets.

SAR_Analysis Scaffold 1-Azaspiro[4.5]decan-8-one (Core Scaffold) N_Mod N-1 Substitution (Pyrrolidine Nitrogen) Scaffold->N_Mod Alkylation/Acylation C8_Mod C-8 Ketone Modification (Cyclohexanone) Scaffold->C8_Mod Reductive Amination/Wittig Sigma Sigma Receptor Ligands (Poor Activity) Scaffold->Sigma Lack of Ether Oxygen reduces affinity Immuno Immunosuppressants (FR901483) High Potency N_Mod->Immuno Bulky Lipophilic Groups (e.g., p-OMe-Benzyl) GPCR Adenosine/Muscarinic Agonists Moderate Potency N_Mod->GPCR Small Alkyl/Benzyl C8_Mod->Immuno Ring Expansion/Bridging C8_Mod->GPCR Acetal Protection

Caption: SAR Map illustrating how modifications at N-1 and C-8 divert the scaffold toward Immunosuppressant or GPCR activity, distinguishing it from Sigma ligands.

Experimental Protocols

To validate the bioactivity of this scaffold, researchers typically convert the HCl salt into a free base and derivatize it. Below is a standard protocol for synthesizing a bioactive N-benzyl derivative and testing its immunosuppressive potential.

Protocol: Synthesis of Pharmacophore (N-Alkylation)

Objective: Convert 1-Azaspiro[4.5]decan-8-one HCl into a lipophilic probe for binding assays.

  • Free Base Liberation:

    • Dissolve 1.0 eq of 1-Azaspiro[4.5]decan-8-one HCl in minimal water.

    • Adjust pH to 10 using saturated NaHCO₃.

    • Extract 3x with Dichloromethane (DCM). Dry over MgSO₄ and concentrate in vacuo.

  • Reductive Amination (Alternative to direct alkylation for higher yield):

    • Dissolve the free amine in 1,2-Dichloroethane (DCE).

    • Add 1.1 eq of Benzaldehyde (or substituted analog).

    • Add 1.5 eq of Sodium Triacetoxyborohydride (STAB) .

    • Stir at Room Temperature (RT) for 4-12 hours under N₂ atmosphere.

  • Workup:

    • Quench with saturated NaHCO₃. Extract with EtOAc.

    • Purify via Flash Column Chromatography (Hexane:EtOAc gradient).

    • Quality Control: Verify C-8 ketone integrity via IR (signal at ~1710 cm⁻¹).

Protocol: T-Cell Proliferation Assay (Immunosuppression)

Objective: Compare the IC50 of the derivative against Cyclosporin A.

  • Materials: Human PBMCs (Peripheral Blood Mononuclear Cells), Phytohemagglutinin (PHA), ^3H-Thymidine.

  • Procedure:

    • Seeding: Plate PBMCs (10⁵ cells/well) in 96-well plates with RPMI-1640 medium.

    • Treatment: Add test compounds (dissolved in DMSO, final <0.1%) in serial dilutions (0.1 nM to 10 µM).

    • Stimulation: Add PHA (5 µg/mL) to induce T-cell proliferation.

    • Incubation: Incubate for 72 hours at 37°C, 5% CO₂.

    • Labeling: Add 1 µCi of ^3H-Thymidine for the final 16 hours.

    • Readout: Harvest cells onto glass fiber filters and count CPM (Counts Per Minute) using a liquid scintillation counter.

  • Calculation: Plot % Inhibition vs. Log[Concentration] to determine IC50.

Mechanistic Analysis: Why This Scaffold?

The biological superiority of 1-Azaspiro[4.5]decan-8-one over linear amines lies in conformational restriction .

  • Entropy Reduction: Linear analogs (e.g., simple cyclohexylamines) lose significant entropy upon binding to a receptor. The spiro-fusion "pre-pays" this entropic cost, leading to higher affinity (lower Ki).

  • Vector Positioning: The C-8 ketone allows for the attachment of "warheads" (e.g., hydrogen bond acceptors) at a precise 90-degree angle relative to the hydrophobic N-substituent. This geometry is critical for fitting into the IMP Dehydrogenase binding pocket (for immunosuppression) or the Orthosteric site of Adenosine receptors.

Pathway Visualization: From Scaffold to Drug

Pathway Input 1-Azaspiro[4.5]decan-8-one HCl (Starting Material) Step1 Step 1: N-Alkylation (Adds Lipophilicity) Input->Step1 R-X, Base Step2 Step 2: Aldol Condensation (C-8 Modification) Step1->Step2 Aldehyde, Acid Step3 Step 3: Cyclization Step2->Step3 Dieckmann/Aldol Product FR901483 Analog (Active Immunosuppressant) Step3->Product Final Deprotection

Caption: Synthetic workflow converting the raw scaffold into a biologically active tricyclic alkaloid.

References

  • Synthesis and Bioactivity of FR901483 Analogs

    • Source: Snider, B. B., & Lin, H. (2000). Total Synthesis of (-)-FR901483. Journal of the American Chemical Society, 122(46), 11295-11307.
    • Relevance: Establishes the scaffold as the core precursor for potent immunosuppressants.[6]

  • Spiro-Piperidine vs.

    • Source: Maier, C. A., & WuNSCH, B. (2002). Novel Spiropiperidines as Highly Potent and Selective Sigma-1 Receptor Ligands. Journal of Medicinal Chemistry, 45(2), 438-448.
    • Relevance: Differentiates the "1-Oxa" (Sigma active) from the "1-Aza" (Immunosuppressant active) scaffolds.
  • Adenosine A2A Agonist Evaluation

    • Source: Bosch, M. P., Campos, F., Niubó, I., & Guerrero, A. (2004). Synthesis and biological activity of new potential agonists for the human adenosine A2A receptor.[7] Bioorganic & Medicinal Chemistry Letters, 14(10), 2547-2550.

    • Relevance: Provides specific bioactivity data for 1-azaspiro[4.
  • Immunosuppressive Potency Comparisons

    • Source: Dumont, F. J. (2000). FK506, an immunosuppressant targeting calcineurin function. Current Medicinal Chemistry, 7(7), 731-748.
    • Relevance: Benchmarking d

Sources

Validation

A Guide to Ensuring Reproducibility in Experiments with 1-Azaspiro[4.5]decan-8-one Hydrochloride

For Researchers, Scientists, and Drug Development Professionals The reproducibility of scientific experiments is a cornerstone of research, yet it remains a significant challenge in the chemical sciences.[1][2][3] This i...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

The reproducibility of scientific experiments is a cornerstone of research, yet it remains a significant challenge in the chemical sciences.[1][2][3] This is particularly true for the synthesis and application of complex molecules like spirocyclic compounds, where minor variations in experimental conditions can lead to significant discrepancies in outcomes. This guide focuses on 1-Azaspiro[4.5]decan-8-one hydrochloride, a key building block in medicinal chemistry, to illustrate best practices for achieving reproducible results.

The rigid, three-dimensional structure of the azaspiro[4.5]decane scaffold is of great interest in drug discovery as it allows for unique interactions with biological targets, often leading to improved potency and selectivity compared to more flexible molecules.[4][5] Derivatives of this core structure have shown promise as ligands for various central nervous system targets, including sigma-1 and muscarinic receptors.[4][5][6] Given its therapeutic potential, ensuring the consistent synthesis and purity of 1-Azaspiro[4.5]decan-8-one hydrochloride is paramount for reliable biological evaluation.

Comparative Analysis of Azaspiro[4.5]decane Scaffolds

The choice of a spirocyclic scaffold can significantly impact the synthetic strategy and the pharmacological profile of the resulting compounds. Below is a comparison of 1-Azaspiro[4.5]decan-8-one with other relevant azaspirocycles.

Scaffold Key Synthetic Features Primary Biological Targets Potential Therapeutic Applications References
1-Azaspiro[4.5]decan-8-one Typically involves multi-step synthesis with a key spirocyclization step. The hydrochloride salt form aids in purification and handling.Sigma-1 Receptors, Muscarinic ReceptorsNeurodegenerative diseases, psychiatric conditions, cognitive enhancement.[4][6][7]
1-Oxa-8-azaspiro[4.5]decane Synthesis involves incorporating a tetrahydrofuran ring. Can be modified to achieve high selectivity.High-affinity Sigma-1 Receptor LigandsCNS agents, PET imaging radioligands.[4][6][7]
2,8-Diazaspiro[4.5]decan-1-one Can be synthesized from Boc-protected precursors, with the final deprotection step yielding the hydrochloride salt.Not specified in the provided results, but the scaffold is common in medicinal chemistry.Broad potential in drug discovery due to the presence of two nitrogen atoms for further functionalization.[8][9]
8-Azaspiro[4.5]decane-7,9-dione Used as a core for compounds like Buspirone. Synthesis can be achieved in a one-pot reaction with good yields.Serotonin 5-HT1A ReceptorsAnxiolytic (anti-anxiety) agents.[10]

Reproducible Synthesis of 1-Azaspiro[4.5]decan-8-one Hydrochloride: A Step-by-Step Protocol

The following is a representative synthetic protocol. The reproducibility of this synthesis is highly dependent on the purity of reagents and strict adherence to reaction conditions.

Synthetic Workflow Diagram

cluster_synthesis Synthetic Pathway Start Starting Materials (e.g., Piperidine derivative) Step1 Formation of Spirocyclic Ketone Start->Step1 Reaction Conditions (e.g., Base, Solvent) Step2 Purification of Free Base Step1->Step2 Extraction & Chromatography Step3 Formation of Hydrochloride Salt Step2->Step3 Treatment with HCl End 1-Azaspiro[4.5]decan-8-one HCl Step3->End Crystallization/Precipitation

Caption: Synthetic workflow for 1-Azaspiro[4.5]decan-8-one hydrochloride.

Detailed Protocol
  • Step 1: Synthesis of the Spirocyclic Ketone (Free Base)

    • Rationale: This key step establishes the spirocyclic core. The choice of starting materials and cyclization strategy is critical for yield and purity.[5] Low yields at this stage can be due to side reactions or incomplete conversion.

    • Procedure: A suitable N-protected piperidine derivative is reacted with a reagent that provides the cyclopentanone portion of the molecule, followed by an intramolecular cyclization. The specific reagents and conditions will vary depending on the chosen synthetic route. It is crucial to monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure completion.

  • Step 2: Purification of the Free Base

    • Rationale: Removal of unreacted starting materials and byproducts is essential before salt formation. Column chromatography is a common method for this purification.

    • Procedure: The crude product from Step 1 is purified by flash column chromatography on silica gel, using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes). Fractions containing the desired product are identified by TLC, pooled, and the solvent is removed under reduced pressure.

  • Step 3: Formation of the Hydrochloride Salt

    • Rationale: Converting the free base to its hydrochloride salt often improves its stability, crystallinity, and handling properties. The use of anhydrous HCl is critical to prevent the introduction of water, which can affect purity and yield.

    • Procedure: The purified free base is dissolved in a suitable anhydrous solvent, such as diethyl ether or ethyl acetate. A solution of anhydrous HCl in the same solvent (or gaseous HCl) is added dropwise with stirring until precipitation is complete.

  • Step 4: Isolation and Purification of the Hydrochloride Salt

    • Rationale: The final product must be isolated and thoroughly dried. Recrystallization or washing can further enhance purity.[11]

    • Procedure: The precipitated solid is collected by filtration, washed with a cold, non-polar solvent (like diethyl ether or hexane) to remove any remaining soluble impurities, and dried under vacuum.[11] For higher purity, recrystallization from a suitable solvent system (e.g., isopropanol/ether) may be necessary.[11]

Characterization and Quality Control for Reproducibility

Thorough characterization of the final product is non-negotiable for ensuring reproducibility. Each batch should be analyzed to confirm its identity, purity, and integrity.

Analytical Workflow Diagram

cluster_analysis Analytical Workflow Sample 1-Azaspiro[4.5]decan-8-one HCl NMR NMR Spectroscopy (¹H, ¹³C) Sample->NMR Structural Confirmation MS Mass Spectrometry Sample->MS Molecular Weight Confirmation IR FTIR Spectroscopy Sample->IR Functional Group Analysis HPLC HPLC Purity Analysis Sample->HPLC Purity Determination Result Verified Product (Identity & Purity Confirmed) NMR->Result MS->Result IR->Result HPLC->Result

Caption: Analytical workflow for quality control of the final product.

Summary of Analytical Techniques
Technique Purpose Expected Observations
¹H NMR Confirms the proton environment of the molecule.Signals corresponding to the protons on the piperidine and cyclopentanone rings. The N-H proton of the hydrochloride salt may appear as a broad singlet.
¹³C NMR Confirms the carbon skeleton of the molecule.A signal for the ketone carbonyl carbon (typically >180 ppm), and distinct signals for the carbons of the spirocyclic system.
Mass Spectrometry (MS) Confirms the molecular weight of the free base.The mass spectrum should show the molecular ion peak corresponding to the free base (C₉H₁₅NO).
FTIR Spectroscopy Identifies key functional groups.Characteristic absorption bands for the C=O stretch of the ketone and the N-H stretch of the ammonium salt.
HPLC Determines the purity of the compound.A single major peak indicates high purity. The percentage purity should be quantified.
Elemental Analysis Confirms the elemental composition (C, H, N).The experimentally determined percentages should be within ±0.4% of the calculated values for C₉H₁₆ClNO.

Application in a Biological Context: Sigma-1 Receptor Binding Assay

The purity of 1-Azaspiro[4.5]decan-8-one hydrochloride is critical for obtaining reproducible data in biological assays. The following is a standard protocol for a competitive radioligand binding assay for the sigma-1 receptor.[4]

  • Materials:

    • Radioligand: [³H]-(+)-pentazocine (a selective sigma-1 ligand).[4]

    • Membrane Preparation: Guinea pig brain or liver membranes, which have a high expression of sigma-1 receptors.[4]

    • Assay Buffer: 50 mM Tris-HCl, pH 7.4.[4]

    • Non-specific Binding (NSB) Control: Haloperidol (10 µM).[4]

    • Test Compound: 1-Azaspiro[4.5]decan-8-one hydrochloride, dissolved in an appropriate vehicle (e.g., DMSO) and serially diluted.

  • Procedure:

    • In a 96-well plate, combine the assay buffer, radioligand, and either the test compound, vehicle (for total binding), or NSB control.

    • Initiate the binding reaction by adding the membrane preparation.

    • Incubate the plate for a defined period (e.g., 120 minutes) at room temperature.

    • Terminate the reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to separate bound from free radioligand.

    • Measure the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis:

    • Calculate the specific binding by subtracting the non-specific binding from the total binding.

    • Plot the percentage of specific binding against the concentration of the test compound.

    • Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of specific radioligand binding) using non-linear regression analysis.

    • Calculate the inhibitory constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ), where [L] is the concentration of the radioligand and Kᴅ is its dissociation constant.[4]

Conclusion and Recommendations

The reproducibility of experiments involving 1-Azaspiro[4.5]decan-8-one hydrochloride is a multifactorial issue that begins with its synthesis and extends through its application in biological assays. To ensure reliable and comparable results, the following practices are essential:

  • Standardize Synthetic Protocols: Adhere strictly to established and optimized synthetic procedures. Any deviations should be documented and their potential impact assessed.

  • Rigorous Purification: Do not underestimate the importance of purification. The presence of even small amounts of impurities can significantly alter biological activity.

  • Comprehensive Characterization: Every new batch of the compound must be thoroughly characterized to confirm its identity and purity before use.

  • Detailed Record-Keeping: Maintain meticulous records of all experimental parameters, including reagent sources and lot numbers, reaction times, temperatures, and analytical data.

  • Inter-Laboratory Validation: When possible, collaborate with other laboratories to validate key findings, which is a robust way to confirm the reproducibility of an experimental outcome.

By implementing these measures, researchers can enhance the reliability of their work, contributing to the advancement of drug discovery and development with greater confidence in the validity of their findings.

References

  • Application Notes and Protocols: 1-Oxa-8-azaspiro[4.5]decan-3-one in Medicinal Chemistry - Benchchem.
  • 2,8-Diazaspiro[4.5]decan-1-one, hydrochloride (1:1) synthesis - chemicalbook.
  • Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists - PubMed.
  • The preparation of 8-[4-[4-(2-pyrimidinyl)-1-piperaziny]butyl]-8-azaspiro[10][12] decane-7,9-dione hydrochloride - ResearchGate. Available from:

  • Troubleshooting common issues in spirocyclic compound synthesis - Benchchem.
  • Design, Synthesis, and Antitumor Activity of a Series of Novel 4-(Aromatic Sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones - MDPI.
  • 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione - MDPI.
  • Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors - PubMed.
  • What is everyone's opinion on reproducibility? : r/chemistry - Reddit.
  • Can Reproducibility in Chemical Research be Fixed? - Enago Academy.
  • Taking on chemistry's reproducibility problem | News.
  • A Comparative Analysis of Azaspiro[4.4]nonane and Azaspiro[4.5]decane Derivatives in Drug Discovery - Benchchem.
  • Purification of organic hydrochloride salt? - ResearchGate.
  • A straightforward and efficiently scaleable synthesis of novel racemic 4-substituted 2,8-diazaspiro[4.5]decan-1-one derivatives - ResearchGate.

Sources

Safety & Regulatory Compliance

Safety

Personal Protective Equipment (PPE) &amp; Handling Guide: 1-Azaspiro[4.5]decan-8-one Hydrochloride

Executive Summary: The Safety-Data Integrity Nexus Audience: Researchers, Safety Officers, and Process Chemists. Handling 1-Azaspiro[4.5]decan-8-one hydrochloride requires more than compliance; it requires a strategy tha...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Safety-Data Integrity Nexus

Audience: Researchers, Safety Officers, and Process Chemists.

Handling 1-Azaspiro[4.5]decan-8-one hydrochloride requires more than compliance; it requires a strategy that protects both the scientist and the experimental integrity. As a spirocyclic amine salt, this compound presents specific risks regarding respiratory irritation and hygroscopic contamination .

This guide moves beyond generic advice, providing a self-validating safety protocol. By controlling exposure routes, you simultaneously prevent the hydrolysis of the salt and the degradation of your sample, ensuring consistent biological or chemical data.

Part 1: Risk Assessment & Hazard Identification

Scientific Basis for PPE Selection

Before selecting PPE, we must understand the "Why." This compound falls under the class of Functionalized Spirocyclic Amine Salts . Based on structural activity relationships (SAR) and standard safety data for this chemical class, the primary hazards are:

Hazard ClassGHS CodePhysiological MechanismOperational Implication
Acute Toxicity (Oral) H302 Systemic absorption via mucous membranes.Zero-tolerance for hand-to-mouth transfer.
Skin Irritation H315 Acidic hydrolysis on moist skin (HCl salt).Gloves must resist acidic permeation.
Eye Irritation H319 Micro-abrasion + pH shock to corneal tissue.Safety glasses are insufficient for powders; goggles required.
STOT-SE (Resp) H335 Inflammation of alveolar tissue upon inhalation.Engineering controls (Hoods) are mandatory, not optional.

Expert Insight: The hydrochloride counter-ion makes this compound hygroscopic. If inhaled, it rapidly solubilizes in the respiratory tract, creating a localized acidic environment that causes immediate irritation.

Part 2: The PPE Matrix

Layered Defense System

Do not rely on a single barrier. Use this matrix to select the correct protection level based on your specific operation.

Protection ZoneStandard Operation (Weighing/Transferring)High-Risk Operation (Spill Cleanup/Aerosol Generation)Technical Specification (The "Why")
Hand Protection Nitrile Gloves (Single layer, min 0.11 mm)Double Gloving (Nitrile over Nitrile)Nitrile offers excellent resistance to organic salts. Latex is not recommended due to poor chemical resistance against organic modifiers often used with this compound.
Eye Protection Chemical Safety Goggles (Indirect Vent)Face Shield + GogglesStandard safety glasses allow dust entry from the side. Indirect vent goggles prevent airborne powder from reaching the eye.
Respiratory Fume Hood (Sash at 18")N95/P100 Respirator (If hood unavailable)The primary barrier must be the airflow (100 fpm face velocity). PPE is the backup.
Body Defense Lab Coat (Cotton/Poly blend)Tyvek® Sleeves or ApronSynthetic fibers in standard clothes can melt if a reaction runs away; cotton blends provide a momentary thermal buffer.

Part 3: Operational Workflow & Engineering Controls

The "How-To" for Maximum Safety and Purity

Weighing and Solubilization

Objective: Prevent dust generation (exposure risk) and moisture uptake (compound degradation).

  • Environmental Setup:

    • Activate the Chemical Fume Hood. Ensure the magnehelic gauge reads between 0.3 – 0.6 inches of water (or face velocity matches 100 fpm).

    • Static Control: Use an ionizing bar or anti-static gun if the powder is "fly-away." Spiro-salts often carry static charges, causing them to leap from spatulas.

  • The Transfer Protocol:

    • Step A: Tare the receiving vial inside the hood.

    • Step B: Transfer the solid using a stainless steel micro-spatula . Avoid plastic spatulas which increase static.

    • Step C: Immediately recap the stock container.

    • Step D: Wipe the exterior of the stock container with a dry Kimwipe before returning to storage.

  • Solubilization:

    • Add solvent (e.g., DMSO, Water, Methanol) slowly down the side of the vial.

    • Caution: The dissolution of HCl salts can be slightly exothermic.

Visualization of Safe Handling Logic

The following diagram illustrates the decision-making process for handling this compound, ensuring no step is skipped.

SafeHandlingWorkflow Start Start: Handling 1-Azaspiro[4.5]decan-8-one HCl CheckState Check Physical State Start->CheckState Solid Solid / Powder CheckState->Solid Solution Solution / Liquid CheckState->Solution HoodCheck Is Fume Hood Available? Solid->HoodCheck StandardPPE Standard PPE: Lab Coat, Nitrile Gloves, Safety Glasses Solution->StandardPPE Respirator REQUIRED: N95/P100 Respirator + Goggles HoodCheck->Respirator No (High Risk) Weighing Weighing Protocol: Anti-static measures Sash < 18 inches HoodCheck->Weighing Yes Respirator->Weighing Dissolve Solubilization: Add solvent slowly (Exotherm check) StandardPPE->Dissolve Weighing->Dissolve Waste Disposal: Segregated Organic Waste Dissolve->Waste

Figure 1: Decision logic for PPE selection based on physical state and engineering control availability.

Part 4: Emergency Response & Disposal

Self-Validating Safety Systems

Spill Response Strategy

If a spill occurs, your response must be immediate and calculated.

  • Solid Spill:

    • Isolate: Alert nearby personnel.

    • PPE Upgrade: Put on a second pair of gloves.

    • Contain: Cover the powder with a damp paper towel (water or ethanol) to prevent dust aerosolization.

    • Clean: Wipe up the damp powder. Clean the surface with a mild detergent (pH 7-9) to neutralize any residual acidity.

  • Skin Contact:

    • Immediately flush with water for 15 minutes .[1][2][3]

    • Do not use alkaline neutralizers (like baking soda) on the skin; the heat of neutralization can cause thermal burns.

Waste Disposal Protocol

Disposal must follow the chemical nature of the compound (Organic Amine Salt).

  • Stream A: Solid Waste

    • Dispose of contaminated gloves, paper towels, and weighing boats in Hazardous Solid Waste .

    • Labeling: Must read "Toxic Solid, Organic, n.o.s. (Contains 1-Azaspiro[4.5]decan-8-one HCl)."[4]

  • Stream B: Liquid Waste

    • Dissolved compound goes into Halogenated Organic Solvents (if dissolved in DCM/Chloroform) or Non-Halogenated Organic Solvents (if in DMSO/Methanol).

    • Incompatibility Alert: Do NOT mix with strong oxidizers (e.g., Nitric Acid, Peroxides) or strong bases (e.g., Sodium Hydroxide). Mixing with strong bases liberates the free amine, which may have a different toxicity and volatility profile.

References

  • Occupational Safety and Health Administration (OSHA). 29 CFR 1910.1450 - Occupational exposure to hazardous chemicals in laboratories.[5] United States Department of Labor. [Link][5][6][7]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US); 2011. [Link]

  • PubChem. Compound Summary for Spirocyclic Amines (General Class Hazard Data). National Library of Medicine. [Link]

  • American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories. ACS Center for Lab Safety. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.